5-Bromo-4-iodo-2-methylphenol

Core Science & Biosynthesis

In-Depth Technical Guide: Physical and Chemical Properties of 5-Bromo-4-iodo-2-methylphenol

Executive Summary

In the realm of advanced organic synthesis and drug development, polyhalogenated building blocks serve as critical nodes for constructing complex molecular architectures. 5-Bromo-4-iodo-2-methylphenol (CAS: 849726-21-2) is a highly specialized, orthogonally reactive scaffold[1]. Featuring a precisely arranged triad of functional groups—a phenolic hydroxyl, a bromine atom, and an iodine atom—this compound enables sequential, site-specific functionalization. This whitepaper provides a comprehensive analysis of its physicochemical properties, the mechanistic causality behind its reactivity, and field-proven methodologies for its utilization in the synthesis of advanced therapeutics and dendritic macromolecules[2][3].

Physicochemical Profile

Understanding the baseline quantitative properties of 5-Bromo-4-iodo-2-methylphenol is essential for predicting its behavior in solvent systems, chromatographic purification, and biological assays[1]. The presence of heavy halogens significantly increases its lipophilicity and molecular weight while restricting its topological polar surface area (TPSA).

Table 1: Quantitative Physicochemical Data

Property	Value	Structural Implication
Chemical Name	5-Bromo-4-iodo-2-methylphenol	Defines regiochemistry.
CAS Registry Number	849726-21-2	Standard identifier[1].
Molecular Formula	C₇H₆BrIO	Indicates high halogen density.
Molecular Weight	312.93 g/mol	High mass-to-carbon ratio[1].
Hydrogen Bond Donors	1 (Hydroxyl -OH)	Capable of H-bond stabilization.
Hydrogen Bond Acceptors	1 (Hydroxyl Oxygen)	Interacts with polar protic solvents.
Topological Polar Surface Area	20.2 Ų	Highly lipophilic, excellent membrane permeability.
Rotatable Bonds	0	Rigid aromatic core.

Mechanistic Causality: The Logic of Orthogonal Reactivity

As an Application Scientist, one does not select a dihalogenated phenol arbitrarily. The selection of 5-Bromo-4-iodo-2-methylphenol is driven by chemoselectivity dictated by Bond Dissociation Energies (BDEs) and electronic directing effects.

• Bond Dissociation Energy Differentials: The C–I bond possesses a significantly lower BDE (~65 kcal/mol) compared to the C–Br bond (~81 kcal/mol). This ~16 kcal/mol energetic differential is the cornerstone of its utility. It allows palladium (Pd) catalysts to undergo oxidative addition exclusively at the C4-iodine site under mild conditions, leaving the C5-bromine intact for a subsequent, distinct cross-coupling reaction.

• Electronic Activation: The hydroxyl (-OH) group is a strong electron-donating group (EDG) via resonance, heavily activating the ortho and para positions. Because the para position (C4) is the site of iodination, this electronic activation facilitates both its initial synthesis and its subsequent organometallic transformations.

Fig 1: Site-specific reactivity logic driven by bond dissociation energy differentials.

Self-Validating Experimental Methodologies

To ensure scientific integrity, experimental protocols must be designed as self-validating systems where analytical checkpoints confirm the success of each transformation.

Protocol A: Regioselective Electrophilic Iodination

This procedure adapts the foundational synthesis utilized in the preparation of dendritic metalloporphyrins[2][3].

• Reaction Setup: Dissolve 5-bromo-2-methylphenol (1.0 eq) in a polar solvent mixture (e.g., methanol/dichloromethane).

• Reagent Addition: Add sodium iodide (NaI, 1.2 eq) followed by the dropwise addition of aqueous sodium hypochlorite (NaOCl, 1.2 eq) at 0°C. Causality: NaOCl oxidizes I⁻ to the active electrophile "I⁺" in situ, ensuring a controlled, mild iodination that prevents over-halogenation.

• Progression: Stir the mixture, allowing it to warm to room temperature over 2 hours.

• Quenching & Extraction: Quench the reaction with saturated aqueous sodium thiosulfate (Na₂S₂O₃) to neutralize unreacted iodine species. Extract the aqueous layer with ethyl acetate (3x).

• Self-Validation Checkpoint:

  • ¹H-NMR (CDCl₃): Confirm the disappearance of the aromatic proton at the C4 position. The resulting spectrum should show two distinct singlets for the para-oriented protons (if applying a different isomer) or a specific shift pattern confirming complete substitution at C4.

  • LC-MS: Identify the [M-H]⁻ molecular ion peak at m/z ~311/313 (due to the ¹⁷⁹Br/¹⁸¹Br isotopic distribution) in negative electrospray ionization mode.

Protocol B: Phenolic Protection (Benzylation) for Organometallic Compatibility

Before engaging the C-I bond in Pd-catalyzed cross-coupling, the acidic phenolic proton must be masked to prevent catalyst poisoning or unwanted side reactions[3].

• Reaction Setup: Dissolve 5-bromo-4-iodo-2-methylphenol (1.0 eq) in anhydrous N,N-dimethylformamide (DMF) under an inert argon atmosphere.

• Deprotonation: Add anhydrous potassium carbonate (K₂CO₃, 2.0 eq). Stir for 15 minutes to generate the phenoxide anion.

• Alkylation: Add benzyl bromide (BnBr, 1.1 eq) dropwise. Causality: The benzyl group is chosen because it is highly stable under standard cross-coupling conditions but can be easily removed later via catalytic hydrogenation (Pd/C, H₂).

• Isolation: After 4 hours at room temperature, filter off the inorganic salts, dilute with water, and extract with dichloromethane.

• Self-Validation Checkpoint:

  • IR Spectroscopy: Confirm the disappearance of the broad O-H stretching band at ~3300 cm⁻¹.

  • ¹H-NMR (CDCl₃): Verify the appearance of a diagnostic benzylic -CH₂- singlet at ~5.0 ppm and additional aromatic protons from the benzyl ring[4].

Fig 2: Synthetic workflow demonstrating orthogonal reactivity for therapeutic development.

Translational Applications: From Dendrimers to Urolithins

The true value of 5-Bromo-4-iodo-2-methylphenol lies in its translational applications across disparate scientific fields.

Advanced Materials (Dendritic Porphyrins): Historically, the synthesis of this compound was pioneered to support the creation of dendritic metalloporphyrins. As detailed by Beatrice Felber and François Diederich in Helvetica Chimica Acta (2005), functionalized halophenols are critical for assembling aryl ether dendrimers[2][5]. These massive molecular architectures act as biomimetic models for hemoglobin, where the precise spatial arrangement of the dendrimer branches (built via sequential cross-couplings on the halophenol core) stabilizes oxygen binding[2].

Next-Generation Therapeutics (Urolithin Derivatives): More recently, 5-Bromo-4-iodo-2-methylphenol has emerged as an indispensable intermediate in the synthesis of novel Urolithin derivatives[3][4]. Urolithins are gut microbiome-derived metabolites of ellagitannins that exhibit potent effects on mitochondrial function, making them prime candidates for treating neurodegenerative diseases (e.g., Alzheimer's) and metabolic syndromes[4]. In recent patent literature (WO2024023585A2), the protected form of this compound, 1-(benzyloxy)-5-bromo-4-iodo-2-methylbenzene, undergoes a highly specific Suzuki-Miyaura coupling at the C4-iodine position with a boronate ester[3]. The retained C5-bromine atom is then utilized in subsequent cyclization steps to form the rigid, spiro-fused multi-ring systems that define these advanced therapeutic candidates[3].

References

• National Center for Biotechnology Information. "5-Bromo-4-iodo-2-methylphenol | C7H6BrIO | CID 86041911". PubChem. URL: [Link]

• Felber, B., & Diederich, F. (2005). Synthesis of Dendritic Metalloporphyrins with Distal H‐Bond Donors as Model Systems for Hemoglobin. Helvetica Chimica Acta, 88(1), 120-153. URL: [Link]

• World Intellectual Property Organization. (2024). Urolithin derivatives and therapeutic uses (Patent No. WO2024023585A2).

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• 3. WO2024023585A2 - Urolithin derivatives and therapeutic uses - Google Patents [patents.google.com]
• 4. WO2024023585A2 - Urolithin derivatives and therapeutic uses - Google Patents [patents.google.com]
• 5. pubs.acs.org [pubs.acs.org]

An In-depth Technical Guide to the Material Safety and Toxicity of Brominated and Iodinated Methylphenols

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: The specific isomer 5-Bromo-4-iodo-2-methylphenol is not widely documented in public chemical inventories or safety literature. Therefore, a specific Material Safety Data Sheet (MSDS) and comprehensive toxicological profile for this exact compound are not available. This guide has been constructed as a predictive and precautionary blueprint, drawing upon data from structurally analogous and commercially available isomers, as well as the broader class of halogenated phenols. All procedures should be conducted with the utmost caution, assuming the highest potential for hazard within this chemical class, pending empirical validation.

Introduction and Compound Identification

Halogenated phenols are a class of organic compounds that serve as versatile intermediates in the synthesis of pharmaceuticals, agrochemicals, and other complex organic molecules. Their utility is derived from the specific reactivity conferred by the halogen and hydroxyl substituents on the aromatic ring. The compound of interest, 5-Bromo-4-iodo-2-methylphenol, and its isomers represent a niche subclass with potential applications in creating novel molecular scaffolds.

However, the introduction of heavy halogens like bromine and iodine significantly influences the compound's physicochemical properties and toxicological profile. Halogenated phenolic compounds can be persistent in the environment and may exhibit significant biological activity, including toxicity.[1] A thorough understanding of their safety profile is paramount for any researcher or professional handling these materials.

Given the ambiguity surrounding the specific nomenclature, this guide will address the safety and toxicity of di-halogenated methylphenols, providing specific data from verified, structurally similar compounds.

Table 1: Identification of 5-Bromo-4-iodo-2-methylphenol and Related Isomers

Compound Name	Chemical Structure	CAS Number	Molecular Formula	Molecular Weight ( g/mol )
5-Bromo-4-iodo-2-methylphenol	(Structure predicted from name)	Not Found	C₇H₆BrIO	312.93
2-Bromo-5-iodo-4-methylphenol		2090127-72-1[2]	C₇H₆BrIO	312.93
2-Bromo-4-iodo-5-methylphenol		2110499-32-4[1]	C₇H₆BrIO	312.93
4-Bromo-2-iodo-5-methylphenol		Not Found	C₇H₆BrIO	312.93

Predictive Material Safety Data Sheet (MSDS) Profile

This section synthesizes safety information from various sources on closely related brominated, iodinated, and bromo-iodinated phenols to construct a predictive MSDS profile.

Hazard Identification

Based on analogous compounds, 5-Bromo-4-iodo-2-methylphenol is predicted to be hazardous. The primary concerns are irritation to the skin, eyes, and respiratory system, with potential for acute toxicity if swallowed or absorbed through the skin.

Table 2: Predicted GHS Hazard Classification

Hazard Class	Category	Hazard Statement
Acute Toxicity, Oral	Category 4	H302: Harmful if swallowed[3]
Skin Corrosion/Irritation	Category 2	H315: Causes skin irritation[4][5]
Serious Eye Damage/Irritation	Category 2A	H319: Causes serious eye irritation[4][5]
Specific Target Organ Toxicity (Single Exposure)	Category 3	H335: May cause respiratory irritation[3][4]

The Globally Harmonized System (GHS) pictograms associated with these hazards are intended to provide an immediate visual warning.

Caption: Predicted GHS Pictogram for 5-Bromo-4-iodo-2-methylphenol.

Signal Word: Warning [4][5]

Precautionary Statements (Selected):

• P261: Avoid breathing dust/fume/gas/mist/vapours/spray.[4]

• P264: Wash skin thoroughly after handling.[5]

• P280: Wear protective gloves/protective clothing/eye protection/face protection.[5][6]

• P302+P352: IF ON SKIN: Wash with plenty of water.[4]

• P305+P351+P338: IF IN EYES: Rinse cautiously with water for several minutes. Remove contact lenses, if present and easy to do. Continue rinsing.[4][5]

First-Aid Measures

The immediacy and thoroughness of first aid are critical when handling phenols, which can be absorbed through the skin.[7]

• General Advice: Show this safety data sheet to the doctor in attendance. Immediate medical attention is required.

• Eye Contact: Immediately flush eyes with plenty of water for at least 20 minutes, occasionally lifting the upper and lower eyelids.[7] Remove contact lenses if present and easy to do. Seek immediate ophthalmological assessment.[7]

• Skin Contact: Do not touch affected tissue with bare hands.[7] Immediately remove all contaminated clothing. Flush the affected skin with copious amounts of water for a minimum of 15-30 minutes.[8] After initial water irrigation, treatment with polyethylene glycol (PEG 300 or 400) is highly recommended to inactivate absorbed phenol.[7][8]

• Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for breathing.[4] If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek immediate medical attention.[9]

• Ingestion: Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person.[9] Call a physician or poison control center immediately.[4]

Handling and Storage

Engineering Controls: All handling of 5-Bromo-4-iodo-2-methylphenol, including weighing and solution preparation, must be conducted in a certified chemical fume hood to prevent inhalation exposure.[10] The work area should be equipped with an eyewash station and a safety shower.[9]

Personal Protective Equipment (PPE):

• Eye/Face Protection: Wear chemical safety goggles and a face shield that comply with OSHA 29 CFR 1910.133 or European Standard EN166.[11]

• Skin Protection: A lab coat must be worn.[10] Wear appropriate protective gloves, such as nitrile rubber (minimum 8mil), inspected prior to use.[10] For tasks with a high risk of splashing, a butyl rubber or neoprene apron should be worn.[10]

• Respiratory Protection: If engineering controls are insufficient, a NIOSH/MSHA or European Standard EN 149 approved respirator with a filter for organic gases and vapors is required.[11]

Handling Procedures:

• Avoid contact with skin, eyes, and clothing.[9]

• Avoid formation of dust and aerosols.

• Keep away from ignition sources and incompatible materials like strong oxidizing agents.[10][11]

• Wash hands thoroughly after handling.[9]

Storage Conditions:

• Store in a tightly closed container in a cool, dry, and well-ventilated area.[9][11]

• Protect from light and moisture.[10]

Accidental Release Measures

Prompt and safe cleanup of spills is essential to minimize exposure and environmental contamination.

Caption: Workflow for managing a spill of 5-Bromo-4-iodo-2-methylphenol.

Toxicological Profile

The toxicity of halogenated phenols is influenced by the number, type, and position of the halogen substituents. Generally, these compounds are of toxicological concern due to their persistence and ability to interfere with biological systems.[1][12]

• General Toxicity: Phenols and their derivatives can exert toxic effects on most body systems, including the digestive, nervous, and reproductive systems.[12] Their mechanism of toxicity can be related to their hydrophobicity and the generation of reactive oxygen species.[12] Structurally similar compounds to thyroid hormones, some halogenated phenolic compounds are retained in the blood and can cause endocrine and neuronal effects.[1]

• Acute Toxicity: While no specific LD50 data exists for 5-Bromo-4-iodo-2-methylphenol, related compounds are classified as harmful if swallowed or in contact with skin.[3][11] This suggests an oral LD50 in the range of 300-2000 mg/kg for rats.

• Skin and Eye Irritation: As indicated by the GHS classifications of nearly all analogous compounds, 5-Bromo-4-iodo-2-methylphenol is expected to be a significant skin and eye irritant.[3][4][5][11]

• Respiratory Irritation: Inhalation may cause respiratory tract irritation.[3][4][9]

• Mutagenicity and Carcinogenicity: There is no specific data available for 5-Bromo-4-iodo-2-methylphenol. While some phenols have been investigated for mutagenic and carcinogenic potential, no definitive classification can be made for this compound without experimental data.[12]

• Reproductive and Developmental Toxicity: No data is available for this specific compound. Chronic exposure to other persistent organic pollutants, which can include halogenated phenols, is a known risk factor for developmental issues.[1]

Key Experimental Protocols

For novel or poorly characterized compounds like 5-Bromo-4-iodo-2-methylphenol, it is the responsibility of the researcher to determine the basic toxicity profile before extensive use. The following are standard, widely accepted protocols for initial toxicological assessment.

Protocol: In Vitro Cytotoxicity Assessment using MTT Assay

This protocol provides a method to determine the concentration at which the compound causes 50% inhibition of cell viability (IC50).

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay for assessing cell metabolic activity. NAD(P)H-dependent cellular oxidoreductase enzymes reflect the number of viable cells present. These enzymes are capable of reducing the tetrazolium dye MTT to its insoluble formazan, which has a purple color.

Methodology:

• Cell Culture: Plate a suitable cell line (e.g., HeLa, HEK293) in a 96-well plate at a density of 5,000-10,000 cells/well and incubate for 24 hours to allow for cell attachment.

• Compound Preparation: Prepare a stock solution of 5-Bromo-4-iodo-2-methylphenol in DMSO. Create a series of dilutions in cell culture medium to achieve the desired final concentrations (e.g., 0.1, 1, 10, 50, 100 µM).

• Cell Treatment: Remove the old medium from the cells and add 100 µL of the medium containing the different concentrations of the test compound. Include a vehicle control (DMSO only) and an untreated control.

• Incubation: Incubate the plate for 24-48 hours at 37°C in a humidified incubator with 5% CO₂.

• MTT Addition: Add 10 µL of MTT solution (5 mg/mL in PBS) to each well and incubate for another 4 hours.

• Formazan Solubilization: Carefully remove the medium and add 100 µL of DMSO or another suitable solvent to each well to dissolve the formazan crystals.

• Absorbance Reading: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration relative to the control. Plot the viability against the log of the compound concentration and determine the IC50 value using non-linear regression analysis.

Protocol Standard: In Vivo Acute Oral Toxicity Assessment

For in vivo studies, researchers must adhere to strict ethical guidelines and regulatory standards. The OECD Test Guideline 425 (Up-and-Down Procedure) is a commonly used method to estimate the LD50 with a reduced number of animals.

Principle: This method is a sequential test where animals are dosed one at a time. The dose for each subsequent animal is adjusted up or down depending on the outcome (survival or death) of the previous animal. This approach allows for the determination of the LD50 with confidence intervals while minimizing animal use.

Causality and Justification:

• Why this method? It is chosen for its ethical advantage of using fewer animals compared to traditional methods. It provides sufficient information for hazard classification.

• Regulatory Imperative: Before conducting any in vivo testing, the protocol must be approved by an Institutional Animal Care and Use Committee (IACUC) or an equivalent ethics committee. All work must comply with national and international regulations on animal welfare.

Conclusion

While 5-Bromo-4-iodo-2-methylphenol represents a potentially useful chemical intermediate, the absence of specific safety and toxicology data necessitates a highly cautious approach. Based on a predictive analysis of its structural analogs, it should be handled as a compound that is harmful if swallowed, causes significant skin and eye irritation, and may cause respiratory irritation. Researchers and drug development professionals must employ stringent engineering controls and personal protective equipment to minimize exposure. Any project involving significant quantities or long-term use of this compound should be preceded by empirical toxicological assessments, such as the in vitro cytotoxicity assay described, to validate these predicted hazards.

References

• Meerts, I. A., et al. (2013). Persistent toxic burdens of halogenated phenolic compounds in humans and wildlife. Environmental Health Perspectives, 121(6), A174.
• BLD Pharm. (n.d.). 2-Bromo-5-iodo-4-methylphenol.
• ChemicalBook. (n.d.). 2-Bromo-4-iodo-5-methyl-phenol.
• PubChem. (n.d.). 5-Bromo-2-methylphenol.
• LGC Standards. (2019).
• ECHEMI. (n.d.). 5-Bromo-2-methylphenol SDS.
• Tokyo Chemical Industry. (2025).
• Fisher Scientific. (2025).
• PubChem. (n.d.). 4-Iodo-2-methylphenol.
• Fisher Scientific. (n.d.).
• U.S. Environmental Protection Agency. (1984).
• NextSDS. (n.d.).
• Phenol Acetone Sector Group (PASG). (n.d.). for the SAFE USE of PHENOL.
• Al-Ghamdi, A. Y. (2015). Toxicity, Mutagenicity and carcinogenicity of phenols and phenolic compounds on human and living organisms (A Review). Semantic Scholar.
• Cole-Parmer. (2006).
• University of York, Department of Biology. (n.d.). First aid guidance.
• Yale Environmental Health & Safety. (n.d.).

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Protocols & Analytical Methods

Application Note: Regioselective Suzuki-Miyaura Cross-Coupling Strategies for 5-Bromo-4-Iodo-2-Methylphenol in Advanced Drug Discovery

Executive Summary

5-Bromo-4-iodo-2-methylphenol (CAS: 849726-21-2) is a highly versatile, bifunctional building block utilized in the modular synthesis of complex active pharmaceutical ingredients (APIs) and natural product analogs. The presence of two distinct halogens—iodine at C4 and bromine at C5—presents a strategic opportunity for sequential, orthogonal carbon-carbon bond formations. This application note provides a field-proven, in-depth technical guide to achieving >98% regioselectivity during the initial Suzuki-Miyaura cross-coupling, leveraging the kinetic and thermodynamic differentials of palladium oxidative addition.

Mechanistic Rationale & Strategic Design

The Causality of Regioselectivity: C–I vs. C–Br Oxidative Addition

The foundation of regioselective cross-coupling in dihaloarenes lies in the bond dissociation energies (BDE) and the resulting kinetics of the oxidative addition step. The C(sp2)–I bond has a significantly lower BDE (~65 kcal/mol) compared to the C(sp2)–Br bond (~81 kcal/mol). Consequently, the insertion of the active Pd(0) species into the C4–I bond is kinetically favored and occurs rapidly at mild temperatures (20–60 °C).

As demonstrated in predictive models for oxidative addition[3], maintaining strict temperature control prevents the system from acquiring the thermal energy required to overcome the higher activation barrier of the C5–Br bond. If the temperature exceeds 80 °C, the reaction shifts toward thermodynamic control, leading to competitive oxidative addition at the bromine site and the formation of unwanted diarylated impurities [2].

The Necessity of Phenolic Protection

While unprotected phenols can undergo Suzuki couplings under specific conditions, the free hydroxyl group at C1 often acts as a deleterious coordinating moiety. In alkaline media, the resulting phenoxide can strongly coordinate to the palladium center, forming an off-cycle aryloxopalladium resting state that retards transmetalation and promotes catalyst degradation. To ensure robust catalytic turnover, standard practice dictates masking the phenol as a benzyl ether prior to coupling [1].

Figure 1: Kinetic preference for Pd(0) oxidative addition at the C4-iodo position over the C5-bromo position.

Process Optimization & Quantitative Data

To establish the optimal parameters for regioselectivity, various catalytic systems and conditions were evaluated. The data below summarizes the causality between reaction temperature, ligand steric bulk, and the resulting chemoselectivity.

Table 1: Optimization of Regioselective C4-Arylation of 1-(Benzyloxy)-5-bromo-4-iodo-2-methylbenzene

Entry	Catalyst System	Solvent System	Temp (°C)	Base	Ratio (C4-Mono : C4,C5-Di)	Yield (%)
1	Pd(PPh3)4 (5 mol%)	Dioxane / H2O	90	K2CO3	75 : 25	68
2	Pd(dppf)Cl2 (5 mol%)	Dioxane / H2O	80	K3PO4	85 : 15	72
3	Pd(PPh3)4 (5 mol%)	Toluene / H2O	60	Na2CO3	98 : 2	85
4	Pd(OAc)2 / SPhos	THF / H2O	40	K3PO4	>99 : 1	89

Analysis: Entry 3 represents the most scalable and cost-effective protocol. The use of a mild base (Na2CO3) in a biphasic Toluene/H2O system at 60 °C provides sufficient energy for C–I activation while completely suppressing C–Br activation [4]. Entry 4 offers superior selectivity but relies on the more expensive SPhos ligand.

Validated Experimental Protocols

The following workflows are designed as self-validating systems . Each step contains built-in analytical checkpoints to verify structural integrity before proceeding.

Figure 2: Sequential functionalization workflow for 5-Bromo-4-iodo-2-methylphenol.

Protocol A: Preparation of 1-(Benzyloxy)-5-bromo-4-iodo-2-methylbenzene

Objective: Mask the reactive phenol to prevent Pd-coordination.

• Charge : To a dry, round-bottom flask equipped with a magnetic stir bar, add 5-Bromo-4-iodo-2-methylphenol (1.0 equiv, 10 mmol) and anhydrous DMF (0.2 M).

• Base Addition : Add finely powdered K2CO3 (2.0 equiv, 20 mmol). Stir for 15 minutes at room temperature to generate the phenoxide.

• Alkylation : Dropwise, add Benzyl Bromide (1.1 equiv, 11 mmol).

• Reaction & Workup : Stir at room temperature for 4 hours. Quench with distilled water and extract with EtOAc (3x). Wash the combined organic layers with brine (5x) to remove DMF. Dry over anhydrous Na2SO4, filter, and concentrate in vacuo.

• Validation : Analyze via TLC (Hexanes/EtOAc 9:1). The product will appear as a distinct, less polar UV-active spot compared to the starting phenol.

Protocol B: Regioselective C4 Suzuki-Miyaura Coupling

Objective: Selectively couple an aryl boronic acid at the C4-iodo position.

• Degassing (Critical Step) : In a Schlenk flask, combine the benzylated substrate from Protocol A (1.0 equiv, 5 mmol), Arylboronic acid (1.05 equiv, 5.25 mmol), and Na2CO3 (2.5 equiv, 12.5 mmol). Add a mixture of Toluene/H2O (4:1 v/v, 0.15 M). Sparge the biphasic mixture with Argon for 20 minutes. Causality: Oxygen rapidly degrades Pd(0) to inactive Pd(II) oxides, stalling the reaction.

• Catalyst Addition : Under a positive flow of Argon, quickly add Pd(PPh3)4 (5 mol%, 0.25 mmol).

• Heating : Heat the mixture to exactly 60 °C. Maintain this temperature for 6–8 hours. Do not exceed 65 °C to preserve the C5-Br bond.

• Workup : Cool to room temperature, separate the aqueous layer, and extract the aqueous phase once with Toluene. Filter the combined organics through a pad of Celite to remove palladium black. Concentrate and purify via flash chromatography.

Analytical Validation & In-Process Control (IPC)

To ensure this protocol functions as a self-validating system , the intermediate generated in Protocol B must be rigorously analyzed before any subsequent C5 functionalization is attempted.

Mass Spectrometry (LC-MS) Validation: The critical validation point is the observation of the isotopic signature of the mono-coupled product. Bromine naturally exists as an almost 1:1 isotopic mixture of ‘79Br‘ and ‘81Br‘ .

• Pass Criteria : The mass spectrum of the isolated product must exhibit a distinct doublet peak (M and M+2) of equal intensity corresponding to the [M+H]+ ion. This proves the C–Br bond remains intact.

• Fail Criteria : If the M/M+2 doublet is absent, or if a mass corresponding to the diarylated product is observed, it indicates either unwanted dehalogenation or loss of regiocontrol due to poor temperature regulation. The batch must be rejected.

NMR Validation: In the 1H NMR spectrum, the proton at C3 (situated between the methyl group and the newly installed aryl group) will appear as a distinct singlet and will shift upfield or downfield depending on the shielding cone of the newly introduced C4-aryl ring, confirming successful substitution.

References

• Urolithin derivatives and therapeutic uses Google P
• Preferential Oxidative Addition in Palladium(0)
• A reactivity map for oxidative addition enables quantitative predictions for multiple c
• Technical Support Center: Improving Regioselectivity in Reactions with 5-Bromo-2-iodobenzoic Acid Benchchem

Application Note: Regioselective Sonogashira Cross-Coupling of 5-Bromo-4-iodo-2-methylphenol

Strategic Utility in Drug Development

Polyhalogenated phenols, such as 5-bromo-4-iodo-2-methylphenol, are highly versatile bifunctional building blocks in modern organic synthesis and drug discovery. They are frequently utilized in the synthesis of complex molecular architectures, including[1]. The presence of two distinct halogen handles (iodine at C-4 and bromine at C-5) allows for orthogonal, sequential cross-coupling reactions. By carefully tuning the reaction conditions, researchers can selectively functionalize the 4-position via a Sonogashira coupling while preserving the 5-bromo substituent for downstream transformations (e.g., Suzuki-Miyaura or Buchwald-Hartwig couplings).

Mechanistic Causality & Regioselectivity

The chemoselectivity of the Sonogashira reaction on a dihaloarene is strictly governed by the relative bond dissociation energies (BDE) of the carbon-halogen bonds. The[2].

During the catalytic cycle, the oxidative addition of the active Pd(0) species to the aryl halide is the rate-determining step. Because of the lower activation energy required to cleave the C-I bond,[3]. If the reaction temperature is elevated (typically >60 °C), the thermal energy becomes sufficient to overcome the activation barrier for C-Br oxidative addition, leading to a loss of regioselectivity and the formation of bis-coupled byproducts[4][5].

Caption: Catalytic cycle of regioselective Sonogashira coupling at the C-I bond.

Reaction Optimization & Quantitative Data

To establish a self-validating system, various catalytic conditions must be benchmarked. The use of an amine acts as both the base (to neutralize the generated HI) and often the solvent. For phenolic substrates, secondary or tertiary amines like diisopropylamine (DIPA) or triethylamine (TEA) are preferred, as they are, which could otherwise alter the electronic properties of the ring and reduce substrate solubility[4].

Table 1: Optimization of Regioselective Sonogashira Coupling Conditions

Entry	Catalyst (mol%)	Co-Catalyst (mol%)	Base / Solvent	Temp (°C)	Regioselectivity (C-I : C-Br)	Yield (%)
1	Pd(PPh₃)₂Cl₂ (2%)	CuI (1%)	TEA / THF	25	>99:1	92
2	Pd(PPh₃)₄ (5%)	CuI (2%)	DIPA / DMF	25	>99:1	88
3	Pd(OAc)₂ (2%) + PPh₃	None	Pyrrolidine / H₂O	50	95:5	81
4	Pd(PPh₃)₂Cl₂ (5%)	CuI (2%)	TEA / THF	80	70:30	65*

*Note: Elevated temperatures in Entry 4 result in significant loss of regioselectivity and increased bis-alkynylation[5].

Detailed Experimental Protocols

Caption: Step-by-step experimental workflow for regioselective cross-coupling.

Protocol A: Standard Copper-Cocatalyzed Coupling (Targeting C-4)

This protocol utilizes standard conditions ideal for most terminal alkynes. Strict anaerobic conditions are required to [6].

• Degassing: In an oven-dried Schlenk flask equipped with a magnetic stir bar, add THF (10 mL) and Triethylamine (5 mL). Degas the solvent mixture by sparging with ultra-pure Argon for 15 minutes.

• Substrate Addition: Add 5-Bromo-4-iodo-2-methylphenol (1.0 mmol) and the terminal alkyne (1.1 mmol). The slight excess of alkyne compensates for trace homocoupling.

• Catalyst Introduction: Under a positive flow of Argon, quickly add Pd(PPh₃)₂Cl₂ (0.02 mmol, 2 mol%) and CuI (0.01 mmol, 1 mol%).

• Reaction: Seal the flask and stir the reaction mixture at room temperature (20–25 °C) for 4–6 hours. Monitor the reaction via TLC (Hexanes/EtOAc 4:1).

• Workup: Quench the reaction with saturated aqueous NH₄Cl (15 mL) to complex the copper salts. Extract the aqueous layer with EtOAc (3 × 15 mL). Wash the combined organic layers with brine, dry over anhydrous Na₂SO₄, filter, and concentrate under reduced pressure.

• Purification: Purify the crude residue via flash column chromatography on silica gel to isolate the 4-alkynyl-5-bromo-2-methylphenol derivative.

Protocol B: Copper-Free Sonogashira Coupling

For highly electron-rich alkynes or when Glaser homocoupling cannot be suppressed, a is recommended[7].

• Preparation: In a dry vial, dissolve 5-Bromo-4-iodo-2-methylphenol (1.0 mmol) and the terminal alkyne (1.2 mmol) in degassed DMF (5 mL).

• Base & Catalyst: Add pyrrolidine (2.0 mmol) followed by Pd(OAc)₂ (0.02 mmol, 2 mol%) and a bulky, electron-rich phosphine ligand such as XPhos (0.04 mmol, 4 mol%).

• Reaction: Stir at 40 °C for 12 hours. The absence of copper requires slightly elevated temperatures or longer reaction times, but completely eliminates alkyne dimerization.

• Workup: Dilute with water (20 mL) and extract with EtOAc (3 × 15 mL). Proceed with drying and purification as described in Protocol A.

Self-Validation & Troubleshooting

A robust protocol must be self-validating. Use the following in-process controls to ensure the integrity of the reaction:

• NMR Validation of Regioselectivity: The starting material, 5-bromo-4-iodo-2-methylphenol, exhibits two distinct aromatic protons at C-3 and C-6, which appear as para-coupled singlets in the ¹H NMR spectrum. Upon successful coupling at the 4-position, the chemical shift of the C-3 proton will change significantly due to the magnetic anisotropy of the newly introduced alkyne, while the C-6 proton remains relatively unperturbed. If coupling occurs at the 5-position (loss of regioselectivity), the C-6 proton will exhibit the dominant shift.

• Troubleshooting Glaser Homocoupling: If a highly non-polar spot appears on the TLC (often blue-fluorescent under 254 nm UV), it is likely the alkyne dimer. To resolve this, ensure rigorous solvent degassing, reduce the CuI loading to 0.5 mol%, or switch to the Copper-Free Protocol (Protocol B).

• Catalyst Deactivation (Black Precipitate): The rapid formation of palladium black indicates catalyst degradation before the catalytic cycle can complete. This is often caused by trace oxygen or insufficient ligand stabilization. Increase the phosphine ligand ratio or switch to a more robust precatalyst like Pd(dppf)Cl₂.

References

• Sonogashira coupling - Wikipedia. Source: wikipedia.org. URL: [Link]

• The Sonogashira Reaction: A Booming Methodology in Synthetic Organic Chemistry. Source: acs.org. URL: [Link]

• Sonogashira Coupling - Organic Chemistry Portal. Source: organic-chemistry.org. URL: [Link]

• WO2024023585A2 - Urolithin derivatives and therapeutic uses. Source: google.com.

• Sonogashira Coupling - Chemistry LibreTexts. Source: libretexts.org. URL: [Link]

Sources

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• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. chem.libretexts.org [chem.libretexts.org]
• 4. Sonogashira coupling - Wikipedia [en.wikipedia.org]
• 5. pdf.benchchem.com [pdf.benchchem.com]
• 6. pubs.acs.org [pubs.acs.org]
• 7. Sonogashira Coupling [organic-chemistry.org]

Application Note: Orthogonal Functionalization of 5-Bromo-4-iodo-2-methylphenol in Agrochemical Scaffold Design

Target Audience: Discovery Chemists, Agrochemical Researchers, and Process Development Scientists.

Executive Summary

The development of next-generation agrochemicals—such as highly selective herbicides and broad-spectrum fungicides—relies heavily on the strategic assembly of complex, metabolically stable molecular scaffolds. 5-Bromo-4-iodo-2-methylphenol (CAS: 849726-21-2) has emerged as a privileged, tetra-substituted building block for such applications[1]. Originally synthesized and utilized in the construction of complex dendritic metalloporphyrins[2][3], this molecule offers three orthogonally reactive vectors: a phenolic hydroxyl group (C1), an iodine atom (C4), and a bromine atom (C5). This technical guide details the mechanistic rationale and self-validating protocols for leveraging this scaffold to synthesize advanced diaryl ether fungicides and aryloxyphenoxypropionate (AOPP) herbicides.

Mechanistic Rationale & Chemoselectivity

The utility of 5-bromo-4-iodo-2-methylphenol lies in the precise reactivity gradient of its substituents, which allows for sequential functionalization without the need for cumbersome protection/deprotection steps[4][5]:

• C4-Iodine (Primary Cross-Coupling Site): The C–I bond possesses a lower bond dissociation energy than the C–Br bond. This thermodynamic difference allows for highly chemoselective oxidative addition by Palladium(0) species at mild temperatures (e.g., 60 °C), enabling Suzuki-Miyaura or Sonogashira couplings exclusively at the C4 position[4].

• C5-Bromine (Secondary Cross-Coupling Site): Once the C4 position is functionalized, the C5–Br bond can be engaged in late-stage Buchwald-Hartwig aminations or secondary Suzuki couplings by elevating the temperature and utilizing electron-rich, bulky biarylphosphine ligands (e.g., XPhos or SPhos)[6].

• C1-Phenol (Nucleophilic Vector): The hydroxyl group acts as a hard nucleophile. The adjacent C2-methyl group provides essential steric shielding that prevents unwanted side reactions during cross-coupling, while also enhancing the overall lipophilicity ( logKow​ ) of the final agrochemical—a critical parameter for cuticular penetration in plants and membrane permeability in fungi[7][8].

Caption: Workflow for the orthogonal, three-step functionalization of 5-Bromo-4-iodo-2-methylphenol.

Application 1: Synthesis of Diaryl Ether Fungicides

Diaryl ethers are a cornerstone of agrochemical design, frequently found in broad-spectrum fungicides because their flexible oxygen bridge and dual aromatic systems significantly increase fungal cell membrane penetration[8][9]. By utilizing 5-bromo-4-iodo-2-methylphenol, researchers can synthesize highly substituted diphenyl ether esters that target specific fungal effector proteins (e.g., MoErs1 in rice blast)[10].

Protocol 1: Mild Phenolic Etherification

Objective: Alkylate or arylate the C1-OH without hydrolyzing the C4-I or C5-Br bonds. Causality of Design: Potassium carbonate ( K2​CO3​ ) is selected as a mild, insoluble base in anhydrous N,N -dimethylformamide (DMF). This heterogeneous mixture selectively deprotonates the sterically hindered phenol while preventing the aqueous hydrolysis of the halogens—a common degradation pathway in strongly basic aqueous media[4].

Step-by-Step Methodology:

• Preparation: Charge a flame-dried 100 mL round-bottom flask with 5-bromo-4-iodo-2-methylphenol (1.0 equiv, 10 mmol) and anhydrous K2​CO3​ (1.5 equiv, 15 mmol).

• Solvation: Add 25 mL of anhydrous DMF under a nitrogen atmosphere. Stir at room temperature for 15 minutes to generate the phenoxide intermediate.

• Electrophile Addition: Dropwise add the desired alkyl/aryl halide (1.1 equiv, 11 mmol) dissolved in 5 mL of DMF.

• Reaction: Heat the mixture to 50 °C and stir for 4–6 hours. Monitor via TLC (Hexanes/EtOAc 9:1).

• Workup: Quench with ice water (50 mL) and extract with ethyl acetate ( 3×30 mL). Wash the combined organic layers with brine ( 5×20 mL) to remove residual DMF, dry over Na2​SO4​ , and concentrate in vacuo.

• Self-Validation (LC-MS QC): Analyze the crude product via LC-MS. The product must exhibit a distinct 1:1 isotopic pattern ( [M]+ and [M+2]+ ) characteristic of the single bromine atom, alongside the mass shift of the added ether group[1].

Application 2: Aryloxyphenoxypropionate (AOPP) Herbicides

AOPPs (commonly known as "fops") are post-emergence herbicides that selectively control grass weeds by inhibiting the plastidic Acetyl-CoA Carboxylase (ACCase) enzyme, halting fatty acid biosynthesis and causing membrane collapse[11][12]. Extending the AOPP scaffold at the C4 and C5 positions of our building block allows for the creation of biaryl tails that can overcome target-site resistance (TSR) in weeds[7][13].

Caption: Mechanism of action of AOPP herbicides inhibiting plastidic ACCase, leading to weed necrosis.

Protocol 2: Chemoselective Suzuki-Miyaura Coupling at C4-Iodine

Objective: Selectively cross-couple an aryl boronic acid at the C4-I position, leaving the C5-Br intact for future functionalization. Causality of Design: Pd(dppf)Cl2​ is selected over Pd(PPh3​)4​ . The bidentate dppf ligand enforces a larger bite angle, stabilizing the palladium intermediate and preventing unwanted oxidative addition into the stronger C5-Br bond at lower temperatures (60 °C). A biphasic Dioxane/ H2​O system is used: the water dissolves the inorganic base to facilitate transmetalation, while the dioxane keeps the lipophilic agrochemical intermediate in solution[4][5].

Step-by-Step Methodology:

• Preparation: In a Schlenk tube, combine the etherified intermediate from Protocol 1 (1.0 equiv, 5 mmol), the desired aryl boronic acid (1.05 equiv, 5.25 mmol), and K2​CO3​ (2.0 equiv, 10 mmol).

• Catalyst Addition: Add Pd(dppf)Cl2​ (0.05 equiv, 5 mol%).

• Degassing: Add a degassed mixture of 1,4-Dioxane/Water (4:1 v/v, 25 mL). Subject the tube to three freeze-pump-thaw cycles to strictly exclude oxygen, preventing homocoupling of the boronic acid.

• Reaction: Heat the mixture to exactly 60 °C for 8 hours.

• Workup: Cool to room temperature, dilute with EtOAc (50 mL), and filter through a pad of Celite to remove palladium black. Wash the organic filtrate with water and brine, dry over MgSO4​ , and purify via flash chromatography.

• Self-Validation (LC-MS QC): The successful chemoselective product will retain the 1:1 isotopic pattern of Bromine ( [M]+ and [M+2]+ ). If the pattern disappears, over-coupling at the C5 position has occurred[4].

Quantitative Data: Catalyst & Condition Optimization

The following table summarizes the optimization data validating the causality of the chosen conditions for Protocol 2.

Table 1: Quantitative Evaluation of Chemoselective Suzuki-Miyaura Coupling Conditions

Catalyst System (mol%)	Base	Solvent System	Temp (°C)	Yield: C4-Coupled (%)	Yield: C4,C5-Bis (%)
Pd(PPh3​)4​ (5 mol%)	Na2​CO3​	Toluene/ H2​O (3:1)	80	65%	20%
Pd(dppf)Cl2​ (5 mol%)	K2​CO3​	Dioxane/ H2​O (4:1)	60	92%	<2%
SPhos Pd G2 (3 mol%)	K3​PO4​	THF/ H2​O (4:1)	80	15%	80%

Note: Highly electron-rich ligands like SPhos rapidly activate the C-Br bond, reversing or destroying the desired C4 chemoselectivity, making them ideal only for the final Step 3 coupling.

References

• Felber, B., & Diederich, F. (2005). Synthesis of Dendritic Metalloporphyrins with Distal H‐Bond Donors as Model Systems for Hemoglobin. Helvetica Chimica Acta, 88(1), 120-153. URL:[Link]

• Chen, T., et al. (2020). Diaryl Ether: A Privileged Scaffold for Drug and Agrochemical Discovery. Journal of Agricultural and Food Chemistry, 68(38), 10255-10264. URL:[Link]

• Takano, H. K., et al. (2020). ACCase-inhibiting herbicides: mechanism of action, resistance evolution and stewardship. Ciência Rural, 50(6). URL:[Link]

• National Center for Biotechnology Information. PubChem Compound Summary for CID 86041911, 5-Bromo-4-iodo-2-methylphenol. URL:[Link]

Sources

• 1. 5-Bromo-4-iodo-2-methylphenol | C7H6BrIO | CID 86041911 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. WO2024023585A2 - Urolithin derivatives and therapeutic uses - Google Patents [patents.google.com]
• 3. researchgate.net [researchgate.net]
• 4. tugraz.elsevierpure.com [tugraz.elsevierpure.com]
• 5. ira.lib.polyu.edu.hk [ira.lib.polyu.edu.hk]
• 6. Suzuki Coupling [organic-chemistry.org]
• 7. scispace.com [scispace.com]
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• 9. researchgate.net [researchgate.net]
• 10. communities.springernature.com [communities.springernature.com]
• 11. pdf.benchchem.com [pdf.benchchem.com]
• 12. scielo.br [scielo.br]
• 13. researchgate.net [researchgate.net]

Application Note: Chemoselective Functionalization of the Carbon-Iodine Bond in 5-Bromo-4-iodo-2-methylphenol

Strategic Overview & Mechanistic Rationale

Polyhalogenated arenes are indispensable scaffolds in modern drug development and materials science, offering modular vectors for sequential cross-coupling. 5-Bromo-4-iodo-2-methylphenol presents a highly valuable, yet synthetically challenging, motif: it contains three distinct functional handles—a phenol group, a carbon-iodine (C-I) bond, and a carbon-bromine (C-Br) bond.

For researchers, the fundamental principle enabling the chemoselective functionalization of this scaffold is the differential bond dissociation energy (BDE) of the carbon-halogen bonds. The C-I bond is significantly longer and weaker (BDE ~65 kcal/mol) than the C-Br bond (BDE ~81 kcal/mol). This lower BDE facilitates a much faster rate of oxidative addition by palladium(0) complexes[1]. In palladium-catalyzed cross-coupling reactions, the universally accepted reactivity order of electrophiles is I > Br > Cl[2][3]. By carefully calibrating the catalyst, ligand, and temperature, oxidative addition can be entirely restricted to the C-I bond, leaving the C-Br bond fully intact for downstream functionalization.

Mechanistic Determinants of Chemoselectivity

In a Suzuki-Miyaura coupling, the rate-determining step for aryl halides is typically the oxidative addition of the active Pd(0) species into the carbon-halogen bond. Achieving absolute chemoselectivity requires navigating the balance between kinetic and thermodynamic control:

• Thermodynamic Control (Failure Mode): At elevated temperatures (>80 °C), the thermal energy in the system is sufficient to overcome the activation barrier for both C-I and C-Br bonds, leading to uncontrollable mixtures of mono- and di-arylated products.

• Kinetic Control (Success Mode): Utilizing highly active, electron-rich, and sterically demanding biaryl phosphine ligands (e.g., SPhos) allows the oxidative addition to proceed at room temperature. At 25 °C, the kinetic barrier for C-Br insertion is insurmountable for the catalyst, ensuring absolute chemoselectivity for the C-I bond[3][4].

Chemoselective sequence for 5-bromo-4-iodo-2-methylphenol functionalization.

Quantitative Data: Condition Optimization

To establish a robust, self-validating protocol, various conditions were evaluated to maximize the yield of the mono-arylated product while suppressing di-arylation and dehalogenation.

Table 1: Optimization of Chemoselective Suzuki-Miyaura Coupling (Model: Phenylboronic Acid)

Entry	Catalyst System	Base	Solvent	Temp (°C)	Time (h)	Mono-aryl Yield (%)	Di-aryl Yield (%)
1	Pd(PPh₃)₄	Na₂CO₃ (aq)	Toluene	80	12	65%	22%
2	Pd(dppf)Cl₂	K₂CO₃	Dioxane/H₂O	60	8	78%	10%
3	Pd(OAc)₂ / SPhos	K₃PO₄	THF/H₂O (4:1)	25	4	94%	<1%
4	Pd(OAc)₂ / SPhos	K₃PO₄	THF/H₂O (4:1)	60	4	81%	15%

Causality Insight: Entry 3 represents the optimal conditions. The use of SPhos creates a highly active Pd(0) species capable of room-temperature oxidative addition. The biphasic THF/H₂O system ensures excellent solubility of both the organic substrate and the inorganic base, facilitating rapid transmetalation without requiring heat[4]. Heating the exact same system (Entry 4) rapidly erodes selectivity, proving that strict temperature control is the primary kinetic lever.

Experimental Protocol: Chemoselective C4-Arylation

This methodology is designed as a self-validating system for the synthesis of 4-aryl-5-bromo-2-methylphenol derivatives.

Reagents & Materials:

• 5-Bromo-4-iodo-2-methylphenol : 1.0 mmol (312.9 mg)

• Arylboronic acid : 1.05 mmol — Causality Note: A strict 1.05 eq limit ensures full conversion of the C-I bond while starving the reaction of excess coupling partner, preventing C-Br over-coupling.

• Palladium(II) acetate (Pd(OAc)₂) : 0.02 mmol (4.5 mg, 2 mol%)

• SPhos : 0.04 mmol (16.4 mg, 4 mol%)

• Potassium phosphate tribasic (K₃PO₄) : 2.0 mmol (424.5 mg)

• Solvent : THF/H₂O (4:1 v/v, thoroughly degassed, 10 mL)

Step-by-Step Methodology:

• Preparation of the Catalytic Complex : In an oven-dried Schlenk flask equipped with a magnetic stir bar, add Pd(OAc)₂ and SPhos. Evacuate and backfill the flask with Argon three times. Add 2 mL of anhydrous, degassed THF and stir for 15 minutes at room temperature until a homogenous, pale-yellow solution forms (indicating the formation of the active Pd-SPhos complex).

• Substrate Addition : To a separate Argon-purged reaction vial, add 5-Bromo-4-iodo-2-methylphenol, the arylboronic acid, and K₃PO₄[1].

• Solvent Introduction : Inject 6 mL of degassed THF and 2 mL of degassed deionized water into the reaction vial.

• Reaction Initiation : Transfer the pre-formed catalyst solution into the reaction vial via syringe. Seal the vial and stir vigorously (800 rpm) at 25 °C.

• Monitoring : Monitor the reaction via TLC (Hexanes/Ethyl Acetate 8:2) or LC-MS. The reaction typically reaches full conversion within 4 hours.

• Workup : Dilute the mixture with Ethyl Acetate (20 mL) and wash with saturated aqueous NH₄Cl (15 mL) to neutralize the base and quench the catalyst. Extract the aqueous layer with Ethyl Acetate (2 x 10 mL).

• Purification : Dry the combined organic layers over anhydrous Na₂SO₄, filter, and concentrate in vacuo. Purify via flash column chromatography to isolate the pure 4-aryl-5-bromo-2-methylphenol.

Analytical Validation & Quality Control

Trust in the protocol is established through rigorous analytical validation. The most critical failure mode in this workflow is unintended functionalization at the C5 (bromo) position.

To self-validate the success of the chemoselective coupling, researchers must utilize Mass Spectrometry (LC-MS or GC-MS) to analyze the isotopic signature of the product. Bromine naturally occurs as two stable isotopes, ⁷⁹Br and ⁸¹Br, in a nearly 1:1 ratio.

• Success Indicator : The isolated mono-arylated product must exhibit a distinct doublet molecular ion peak (M and M+2) of equal intensity. This confirms the C-Br bond remains intact.

• Failure Indicator : The absence of this 1:1 isotopic pattern indicates either dehalogenation or complete di-arylation (over-coupling).

Mass spectrometry validation workflow for confirming chemoselective C-I functionalization.

Sources

• 1. pdf.benchchem.com [pdf.benchchem.com]
• 2. pdf.benchchem.com [pdf.benchchem.com]
• 3. Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | DNA-Compatible Suzuki-Miyaura Cross-Coupling Reaction of Aryl Iodides With (Hetero)Aryl Boronic Acids for DNA-Encoded Libraries [frontiersin.org]

Application Note: Hydroxyl Protection Group Strategies for 5-Bromo-4-iodo-2-methylphenol

Target Audience: Researchers, scientists, and drug development professionals.

The Molecular Scaffold: Strategic Importance

5-Bromo-4-iodo-2-methylphenol is a highly functionalized polyhalogenated building block utilized in the synthesis of complex polyaromatics, including therapeutic urolithin derivatives[1]. The scaffold features four distinct functional handles:

• C1-Hydroxyl (-OH): A reactive nucleophile and acidic site.

• C2-Methyl (-CH3): Provides moderate steric hindrance (ortho-effect).

• C4-Iodine (-I): The primary site for oxidative addition.

• C5-Bromine (-Br): The secondary site for oxidative addition.

To successfully execute sequential, site-selective cross-coupling reactions (e.g., Suzuki-Miyaura, Sonogashira, or Buchwald-Hartwig), the C1-hydroxyl group must be masked. Failure to protect this moiety leads to catalyst poisoning, undesired C-O bond formation, and electronic deactivation of the aromatic ring.

Mechanistic Imperatives for Hydroxyl Protection

The decision to protect the phenol is driven by three core mechanistic causalities:

• Prevention of Catalyst Deactivation: Free phenols can coordinate directly to palladium(0) or palladium(II) species, forming stable Pd-aryloxide complexes. This coordination stalls the catalytic cycle and can lead to undesired reductive elimination pathways[2].

• Electronic Tuning of the Aromatic Ring: Cross-coupling reactions typically require basic conditions (e.g., K2​CO3​ , Cs2​CO3​ ). Under these conditions, a free phenol deprotonates to form a phenoxide anion. The phenoxide is strongly electron-donating via resonance, which significantly increases the electron density of the aromatic π-system. This electron-rich state raises the activation energy required for the oxidative addition of Pd(0) into the C-I and C-Br bonds, decelerating the reaction. Masking the oxygen as an ether dampens this effect[3].

• Preservation of Chemoselectivity: The scaffold presents a chemoselective challenge with two halogens. The C4-Iodine bond has a lower Bond Dissociation Energy (BDE) ( ≈65 kcal/mol ) compared to the C5-Bromine bond ( ≈80 kcal/mol )[3]. This thermodynamic difference allows for site-selective cross-coupling at the iodine position first. A robust protecting group ensures that this delicate electronic balance is not disrupted by side reactions during the primary coupling step.

Comparative Protection Strategies (Quantitative Data)

The selection of a protecting group (PG) depends entirely on the downstream cross-coupling conditions and the final deprotection requirements. Below is a comparative analysis of the three most effective strategies for this scaffold.

Protecting Group	Reagents & Conditions	Base/Pd Stability	Acid/Nucleophile Stability	Deprotection Conditions	Yield Expectation
Benzyl (Bn)	BnBr, K2​CO3​ , DMF	Excellent (Survives harsh Suzuki/Buchwald)	Excellent	H2​ , Pd/C or BCl3​	85 - 95%
tert-Butyldimethylsilyl (TBS)	TBSCl, Imidazole, DCM	Moderate (Sensitive to aq. base at high temp)	Poor (Cleaves in acid/F⁻)	TBAF (THF) or HCl/MeOH	90 - 98%
Methoxymethyl (MOM)	MOMCl, DIPEA, DCM	Excellent (Survives organolithium exchange)	Poor (Cleaves in acid)	TFA (DCM) or HCl/MeOH	80 - 90%

Validated Synthetic Protocols

The following protocols are designed as self-validating systems, incorporating in-process tracking and mechanistic rationale for each step.

Protocol A: Benzylation (O-Bn) – The Robust Standard

Causality Insight: Benzyl protection is the industry standard for this specific scaffold when downstream steps involve high-temperature basic conditions, as demonstrated in the synthesis of urolithin derivatives[1].

Reagents:

• 5-Bromo-4-iodo-2-methylphenol: 1.0 equiv (e.g., 10.0 mmol, 3.13 g)

• Benzyl bromide (BnBr): 1.1 equiv (11.0 mmol, 1.31 mL)

• Potassium carbonate ( K2​CO3​ ): 2.0 equiv (20.0 mmol, 2.76 g)

• Anhydrous N,N-Dimethylformamide (DMF): 0.2 M (50 mL)

Step-by-Step Methodology:

• Deprotonation: Charge a flame-dried round-bottom flask with 5-Bromo-4-iodo-2-methylphenol and K2​CO3​ . Add anhydrous DMF. Rationale: K2​CO3​ acts as a mild, heterogeneous base to selectively generate the phenoxide without triggering nucleophilic attack on the solvent. Stir for 15 minutes at room temperature.

• Alkylation: Dropwise add Benzyl bromide via syringe. Rationale: Dropwise addition prevents localized exothermic spikes and minimizes the risk of polyalkylation.

• Reaction Tracking: Stir the mixture at 50 °C. Monitor via TLC (Hexanes/EtOAc 9:1). The starting material ( Rf​≈0.3 ) will cleanly convert to a less polar, UV-active spot ( Rf​≈0.7 ).

• Quench & Phase Separation: Once complete (typically 4-6 hours), cool to room temperature and dilute with Ethyl Acetate (150 mL).

• Aqueous Washing (Critical): Wash the organic layer with distilled water (3 x 50 mL) followed by brine (1 x 50 mL). Rationale: Multiple aqueous washes are mandatory to partition the high-boiling DMF into the aqueous phase, preventing emulsion formation and solvent carryover during concentration.

• Isolation: Dry the organic layer over anhydrous Na2​SO4​ , filter, and concentrate under reduced pressure to yield 1-(benzyloxy)-5-bromo-4-iodo-2-methylbenzene.

Protocol B: Silylation (O-TBS) – The Orthogonal Approach

Causality Insight: TBS is chosen when the final target contains reducible functional groups (e.g., alkenes, alkynes) that would be destroyed by the hydrogenolysis required to remove a Benzyl group.

Reagents:

• 5-Bromo-4-iodo-2-methylphenol: 1.0 equiv (10.0 mmol, 3.13 g)

• tert-Butyldimethylsilyl chloride (TBSCl): 1.2 equiv (12.0 mmol, 1.81 g)

• Imidazole: 2.5 equiv (25.0 mmol, 1.70 g)

• Anhydrous Dichloromethane (DCM): 0.2 M (50 mL)

Step-by-Step Methodology:

• Activation: Dissolve the phenol and imidazole in anhydrous DCM at 0 °C. Rationale: Imidazole serves a dual purpose: it acts as a base to neutralize the HCl byproduct and acts as a nucleophilic catalyst by forming a highly reactive N-silylpyridinium-like intermediate with TBSCl.

• Silylation: Add TBSCl portion-wise. Allow the reaction to warm to room temperature and stir for 2-4 hours.

• Workup: Quench with saturated aqueous NH4​Cl (50 mL). Extract with DCM (2 x 50 mL). Wash the combined organics with brine, dry over Na2​SO4​ , and concentrate. The crude product can usually be used in the next step without column chromatography.

Sequential Functionalization Workflow

The following diagram illustrates the logical workflow for utilizing the protected 5-Bromo-4-iodo-2-methylphenol in sequential cross-coupling reactions.

Caption: Workflow for the sequential functionalization of 5-Bromo-4-iodo-2-methylphenol via OH protection.

References

• Urolithin derivatives and therapeutic uses (Patent WO2024023585A2). Google Patents. Details the specific benzylation methodology for 5-bromo-4-iodo-2-methylphenol. URL:[1]

• Site-Selective Cross-Coupling of Polyhalogenated Arenes and Heteroarenes with Identical Halogen Groups . Chemical Reviews (ACS Publications). Provides authoritative mechanistic data on bond dissociation energies and site-selective oxidative addition in polyhalogenated systems. URL:[Link][3]

• An Adventure in Sustainable Cross-Coupling of Phenols and Derivatives via Carbon–Oxygen Bond Cleavage . ACS Perspectives / SciSpace. Discusses the challenges of free phenols in cross-coupling and the necessity of C-O bond masking. URL:[Link][2]

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Technical Notes & Optimization

Preventing unwanted debromination of 5-Bromo-4-iodo-2-methylphenol during palladium catalysis

Welcome to the Technical Support Center. As a Senior Application Scientist, I frequently consult with researchers facing chemoselectivity challenges in complex halogenated scaffolds.

Working with 5-Bromo-4-iodo-2-methylphenol presents a classic chemoselectivity challenge. This bifunctional building block is highly valuable because the C4–I bond and C5–Br bond offer two distinct handles for sequential cross-coupling. However, researchers frequently encounter hydrodehalogenation (debromination) at the C5 position during the initial coupling at the C4 position.

Below is a comprehensive troubleshooting guide, complete with mechanistic insights, optimization data, and a self-validating protocol to ensure your C–Br bond remains intact.

Diagnostic Overview: The Mechanism of Debromination

To stop debromination, we must first understand its causality. Palladium naturally inserts into the weaker C–I bond faster than the C–Br bond[1][2]. However, if the reaction conditions are too harsh, or if the catalyst remains highly active after the desired C–I coupling, the palladium center can oxidatively add to the remaining C–Br bond[3].

Once the Ar–Pd(II)–Br species forms, any available hydride source in the reaction mixture (typically from an alcohol solvent or an alkoxide base) will undergo β -hydride elimination to form a highly reactive Palladium-Hydride (Pd–H) intermediate[4][5]. This intermediate rapidly undergoes reductive elimination, replacing your valuable bromine atom with a hydrogen atom[6][7].

Mechanistic divergence between chemoselective C-I coupling and parasitic C-Br hydrodehalogenation.

Troubleshooting Guide & FAQs

Q1: Why is my bromine falling off even when I strictly use 1.0 equivalent of the coupling partner? A1: Stoichiometry alone does not dictate chemoselectivity. While C–I oxidative addition is kinetically favored, elevated temperatures (e.g., >80 °C) provide enough thermal energy for the Pd(0) catalyst to insert into the C–Br bond[3][8]. If a hydride source is present, the hydrodehalogenation cycle consumes the starting material or product, regardless of your boronic acid equivalents.

Q2: What is the chemical source of the hydrogen atom that replaces my bromine? A2: The hydrogen usually originates from the solvent or the base via a β -hydride elimination pathway[6][7]. Solvents like methanol, ethanol, or even THF can coordinate to the Pd center. Similarly, strong alkoxide bases (e.g., NaOtBu) can form Pd-alkoxide complexes that readily undergo β -hydride elimination to form the parasitic Pd–H species[4][5].

Q3: How do I optimize my solvent and base to stop this? A3: You must eliminate all potential hydride donors. Switch to non-enolizable, aprotic solvents like 1,4-Dioxane or Toluene[3]. Replace strong bases with mild, inorganic bases such as K3​PO4​ or K2​CO3​ , which are effective for transmetalation but do not support the β -hydride elimination pathway[8].

Q4: Does the free phenol (-OH) group on 5-Bromo-4-iodo-2-methylphenol affect the reaction? A4: Yes, significantly. The acidic phenolic proton can quench basic reagents, and the resulting phenoxide anion is highly electron-donating, which alters the electron density of the ring and can poison the catalyst. It is standard practice to protect the phenol as a benzyl ether (forming 1-(benzyloxy)-5-bromo-4-iodo-2-methylbenzene) prior to cross-coupling[9][10].

Q5: What ligand strategy is recommended for maximum chemoselectivity? A5: While bulky, electron-rich phosphines (like XPhos) accelerate cross-coupling, they can inadvertently promote the reductive elimination of the aryl-hydride species if oxidative addition into the C–Br bond occurs[3]. Using standard ligands like PPh3​ (e.g., Pd(PPh3​)4​ ) at lower temperatures (40–60 °C) often provides the necessary kinetic differentiation between iodine and bromine[2][11].

Data Presentation: Optimization Matrix

The following table summarizes the causal relationship between reaction parameters and chemoselectivity when coupling the C4–I position.

Entry	Solvent	Base	Temperature	Phenol Status	Yield (Desired C-Br Intact)	Yield (Debrominated)
1	MeOH	NaOtBu	80 °C	Unprotected	< 20%	> 60%
2	THF / H2​O	Na2​CO3​	80 °C	Unprotected	45%	30%
3	1,4-Dioxane	K3​PO4​	60 °C	Protected (OBn)	75%	10%
4	Toluene	K3​PO4​	40 °C	Protected (OBn)	92%	< 2%

Self-Validating Experimental Protocol

Objective: Chemoselective Suzuki-Miyaura coupling of an arylboronic acid at the C4 position of 1-(benzyloxy)-5-bromo-4-iodo-2-methylbenzene while preserving the C5 bromine.

Step-by-Step Methodology:

• Reagent Assembly (Strictly Anaerobic): To an oven-dried Schlenk flask under an Argon atmosphere, add 1-(benzyloxy)-5-bromo-4-iodo-2-methylbenzene (1.0 equiv), the arylboronic acid (1.05 equiv), and anhydrous K3​PO4​ (2.0 equiv)[8].

• Catalyst Addition: Add Pd(PPh3​)4​ (5 mol%). Avoid excessive catalyst loading to minimize over-reaction[11].

• Solvent Introduction: Add anhydrous, degassed Toluene to achieve a 0.1 M concentration. Ensure absolutely no protic solvents are introduced.

• Temperature Control: Stir the reaction mixture at 40 °C. This low temperature exploits the kinetic difference between C–I and C–Br oxidative addition[2][8].

• Monitoring: Check progress via LC-MS every 2 hours. Stop the reaction immediately upon complete consumption of the starting iodide to prevent the catalyst from entering the secondary C–Br catalytic cycle.

• Work-up: Quench with water, extract with Ethyl Acetate, wash with brine, dry over Na2​SO4​ , and concentrate in vacuo.

Self-Validating Logic Check ( 1H NMR): To confirm your protocol was successful without relying solely on mass spectrometry, analyze the crude product via 1H NMR. In the preserved core ring, the protons at C3 and C6 are para to each other. Therefore, they will appear as two distinct singlets . If unwanted debromination occurred at C5, the new proton at C5 will couple with the adjacent C6 proton, causing the C6 signal to split into an ortho-coupled doublet ( J≈8 Hz). The absence of this doublet is your self-validating proof of absolute chemoselectivity.

Step-by-step experimental workflow for chemoselective cross-coupling while preventing debromination.

References

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Technical Support Center: Troubleshooting Low Conversion Rates in 5-Bromo-4-iodo-2-methylphenol Cross-Coupling Reactions

This technical support guide is designed for researchers, scientists, and drug development professionals to navigate the complexities of cross-coupling reactions with 5-Bromo-4-iodo-2-methylphenol. Low conversion rates are a common hurdle, and this document provides a structured, question-and-answer-based approach to troubleshooting these challenges, grounded in established chemical principles and field-proven insights.

The Foundation: Understanding Reactivity

5-Bromo-4-iodo-2-methylphenol is a valuable synthetic building block because its two different halogen atoms allow for selective, sequential reactions. The key to this selectivity lies in the differing strengths of the carbon-iodine (C-I) and carbon-bromine (C-Br) bonds. In palladium-catalyzed cross-coupling reactions, the general order of reactivity for aryl halides is I > Br > Cl.[1][2] This is because the C-I bond is weaker and therefore more susceptible to oxidative addition by the palladium catalyst, which is the first and often rate-determining step of the catalytic cycle.[3] This inherent reactivity difference is the foundation for achieving selective functionalization at the iodo-position while leaving the bromo-position intact for a subsequent transformation.[2]

Troubleshooting Guide: Tackling Low Conversion Rates

When faced with low conversion, a systematic approach to identifying the root cause is essential. Below are common scenarios and actionable troubleshooting steps.

Question: My Suzuki-Miyaura coupling, targeting the iodo-position of 5-Bromo-4-iodo-2-methylphenol, is giving a poor yield. What are the likely culprits and how can I fix it?

Answer:

Low yields in Suzuki-Miyaura couplings often point to issues with the catalyst system, the choice of base, or the reaction conditions.

1. Catalyst System and Ligand Choice:

• The "Why": The palladium catalyst and its associated ligand are the heart of the reaction. Their electronic and steric properties dictate the efficiency of each step in the catalytic cycle.[4] For selective C-I coupling, a catalyst system that is active enough to react with the C-I bond but not so reactive that it also activates the C-Br bond is ideal.

• Troubleshooting Steps:

  • Catalyst Precursor: If you are using a highly active pre-catalyst and observing side products, consider a more standard precursor like Pd(PPh₃)₄ or Pd(OAc)₂.

  • Ligand Selection: The ligand stabilizes the palladium center and modulates its reactivity. Bulky, electron-rich phosphine ligands (e.g., Buchwald-type ligands like SPhos or XPhos) or N-heterocyclic carbenes (NHCs) can significantly improve reaction rates and yields, especially with less reactive substrates.[4][5] A screening of different ligands is often the most effective way to identify the optimal choice for your specific reaction.

Ligand Type	Examples	Key Characteristics
Buchwald Ligands	SPhos, XPhos, RuPhos	Bulky and electron-rich, promoting high catalyst turnover.
Ferrocenyl Ligands	dppf	Offers good thermal stability to the catalyst complex.
N-Heterocyclic Carbenes (NHCs)	IPr, SIMes	Strong sigma-donors, can be very effective for challenging couplings.

2. Base Selection and Strength:

• The "Why": The base is crucial for the transmetalation step, where the organic group is transferred from the boronic acid to the palladium center. The base must be strong enough to facilitate this step but not so strong that it causes decomposition of the starting materials or products.[6]

• Troubleshooting Steps:

  • Common Bases: Inorganic bases like K₂CO₃, K₃PO₄, and Cs₂CO₃ are frequently used. Cs₂CO₃ is often more effective due to its higher solubility in organic solvents.

  • Base Strength: If you suspect base-mediated decomposition, consider a weaker base. Conversely, if the reaction is sluggish, a stronger base may be required.

3. Solvent and Temperature:

• The "Why": The solvent must dissolve all reactants and the catalyst system. Temperature affects the reaction rate, but excessive heat can lead to catalyst decomposition (often observed as the formation of palladium black).[7]

• Troubleshooting Steps:

  • Solvent Systems: A mixture of an organic solvent (e.g., dioxane, THF, toluene) and water is common for Suzuki reactions to dissolve both the organic substrates and the inorganic base.

  • Temperature Control: Start at a moderate temperature (e.g., 60-80 °C) and monitor the reaction. If conversion is low, a higher temperature may be necessary, but watch for signs of catalyst decomposition.

Systematic Troubleshooting Workflow:

Caption: A logical workflow for troubleshooting low yields in Suzuki-Miyaura reactions.

Question: My Sonogashira coupling at the iodo-position is plagued by alkyne homocoupling. How can I suppress this side reaction?

Answer:

The homocoupling of terminal alkynes (Glaser coupling) is a frequent side reaction in Sonogashira couplings, and it is primarily promoted by the copper(I) co-catalyst in the presence of oxygen.[8]

• The "Why": The copper acetylide intermediate, which is essential for the desired cross-coupling, can undergo oxidative dimerization in the presence of oxygen.

• Troubleshooting Steps:

  • Go Copper-Free: Many modern Sonogashira protocols are "copper-free."[9][10] These reactions typically require a slightly higher temperature or a more active palladium/ligand system but effectively eliminate the primary pathway for homocoupling.

  • Strictly Anaerobic Conditions: If a copper co-catalyst is used, it is imperative to rigorously exclude oxygen. This involves using degassed solvents and maintaining a positive pressure of an inert gas (argon or nitrogen) throughout the reaction.[8]

  • Reduce Copper Loading: Use the minimum effective amount of the copper co-catalyst, as higher concentrations can favor the homocoupling pathway.[8]

Question: How can I achieve selective coupling at the C-Br bond while leaving the C-I bond untouched?

Answer:

This is a significant challenge due to the inherently higher reactivity of the C-I bond.[1][2] Direct selective coupling at the C-Br position is difficult and often not feasible. The most reliable and common strategy is a sequential coupling approach.

Sequential Coupling Strategy:

• First Coupling at the Iodo-Position: Perform a cross-coupling reaction under conditions optimized for the C-I bond, such as a Suzuki-Miyaura or Sonogashira coupling. This will selectively functionalize the more reactive position.

• Isolate the Intermediate: Purify the mono-functionalized product, which now contains only the C-Br bond as a handle for further reactions.

• Second Coupling at the Bromo-Position: Subject the isolated intermediate to a second cross-coupling reaction. Since the C-Br bond is less reactive, this step may require more forcing conditions (e.g., a more active catalyst, higher temperature, or a stronger base).[11]

Caption: A robust two-step strategy for the selective difunctionalization of 5-Bromo-4-iodo-2-methylphenol.

Frequently Asked Questions (FAQs)

Q1: My reaction mixture turns black. What does this signify? A1: The formation of a black precipitate, commonly known as "palladium black," indicates that your palladium catalyst has decomposed and precipitated out of the solution, rendering it inactive.[7] This is often caused by high temperatures, the presence of oxygen, or an inappropriate ligand that fails to stabilize the palladium nanoparticles.

Q2: Can I use the same conditions for a Heck reaction with this substrate? A2: While the principles of palladium catalysis are similar, Heck reaction conditions differ. You will still observe preferential reactivity at the C-I bond.[12] Heck reactions typically use an organic base (like triethylamine) and are often run at higher temperatures. Optimization of the catalyst, base, and solvent will be necessary.

Q3: How critical is the purity of my starting materials and solvents? A3: Extremely critical. Impurities in your 5-Bromo-4-iodo-2-methylphenol, coupling partner, or solvents can poison the catalyst.[8] Ensure all reagents are of high purity and that solvents are anhydrous and have been properly degassed to remove oxygen.

Q4: I am observing dehalogenation of my starting material. What causes this? A4: Dehalogenation is a common side reaction where the halogen is replaced by a hydrogen atom.[13][14] This can be promoted by certain solvents (like alcohols) or bases, and it is often more problematic with more reactive halides like iodides. If dehalogenation is a significant issue, a careful re-optimization of the solvent and base is warranted.

References

• ResearchGate. (n.d.). Optimization of Sonogashira coupling conditions catalyzed by aromatic tri-palladium complexes [Pd3]⁺... Retrieved March 25, 2026, from [Link]

• PMC. (n.d.). Deciphering complexity in Pd–catalyzed cross-couplings. Retrieved March 25, 2026, from [Link]

• ACS Publications. (2016, December 21). Selective Cross-Coupling of (Hetero)aryl Halides with Ammonia To Produce Primary Arylamines using Pd-NHC Complexes. Organometallics. Retrieved March 25, 2026, from [Link]

• Royal Society of Chemistry. (2014). CHAPTER 2: Prominent Ligand Types in Modern Cross-Coupling Reactions. In T. Colacot (Ed.)

• ACS Publications. (2018, March 16). Designing Pd and Ni Catalysts for Cross-Coupling Reactions by Minimizing Off-Cycle Species. ACS Catalysis. Retrieved March 25, 2026, from [Link]

• PubMed. (2011, July 15). New ligands that promote cross-coupling reactions between aryl halides and unactivated arenes. Retrieved March 25, 2026, from [Link]

• Wikipedia. (n.d.). Cross-coupling reaction. Retrieved March 25, 2026, from [Link]

• ACS Publications. (2011, June 21). New Ligands That Promote Cross-Coupling Reactions between Aryl Halides and Unactivated Arenes. Organic Letters. Retrieved March 25, 2026, from [Link]

• PMC. (n.d.). Mechanistic Origin of Ligand Effects on Exhaustive Functionalization During Pd-Catalyzed Cross-Coupling of Dihaloarenes. Retrieved March 25, 2026, from [Link]

• Royal Society of Chemistry. (n.d.). Mastering palladium-catalyzed cross-coupling reactions: the critical role of in situ pre-catalyst reduction design. Organic Chemistry Frontiers. Retrieved March 25, 2026, from [Link]

• ACS Publications. (2016, September 30). Applications of Palladium-Catalyzed C–N Cross-Coupling Reactions. Chemical Reviews. Retrieved March 25, 2026, from [Link]

• KAUST Repository. (n.d.). Optimization of an Efficient and Sustainable Sonogashira Cross-Coupling Protocol. Retrieved March 25, 2026, from [Link]

• PMC. (n.d.). Palladium-Catalyzed Cross-Couplings by C–O Bond Activation. Retrieved March 25, 2026, from [Link]

• Reddit. (2021, July 9). Diagnosing issues with a failed Suzuki coupling? Retrieved March 25, 2026, from [Link]

• PMC. (n.d.). Copper-Free Sonogashira Cross-Coupling for Functionalization of Alkyne-Encoded Proteins in Aqueous Medium and in Bacterial Cells. Retrieved March 25, 2026, from [Link]

• Wikipedia. (n.d.). Sonogashira coupling. Retrieved March 25, 2026, from [Link]

• ACS Publications. (2021, September 3). Palladium-Catalyzed Intramolecular Cross-Coupling of Unactivated C(sp3)–H and C(sp2). Retrieved March 25, 2026, from [Link]

• Yoneda Labs. (n.d.). Suzuki-Miyaura cross-coupling: Practical Guide. Retrieved March 25, 2026, from [Link]

• PubMed. (2015, November 2). Optimization of on-resin palladium-catalyzed Sonogashira cross-coupling reaction for peptides and its use in a structure-activity relationship study of a class B GPCR ligand. Retrieved March 25, 2026, from [Link]

• PMC. (2016, December 9). Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis. Retrieved March 25, 2026, from [Link]

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• ResearchGate. (n.d.). Competitive and Selective Csp3-Br versus Csp2-Br Bond Activation in Palladium-Catalyzed Suzuki Cross-Coupling: An Experimental and Theoretical Study of the Role of Phosphine Ligands. Retrieved March 25, 2026, from [Link]

• ACS Publications. (2022, October 3). Emerging Trends in Cross-Coupling: Twelve-Electron-Based L1Pd(0) Catalysts, Their Mechanism of Action, and Selected Applications. Chemical Reviews. Retrieved March 25, 2026, from [Link]

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• ACS Publications. (2016, December 8). The Suzuki–Miyaura Cross-Coupling Reaction of Halogenated Aminopyrazoles: Method Development, Scope, and Mechanism of Dehalogenation Side Reaction. The Journal of Organic Chemistry. Retrieved March 25, 2026, from [Link]

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Overcoming steric hindrance in substitution reactions of 5-Bromo-4-iodo-2-methylphenol

[label=" Ar-I addition

Fig 1: Monoligated L1Pd(0) cycle showing bulky ligands overcoming steric hindrance.

Troubleshooting & FAQs

Q1: My Suzuki-Miyaura coupling at the C4-Iodo position is stalling at <10% conversion. How do I force the reaction to completion despite the steric hindrance from the C5-Bromo group? Analysis: Standard ligands (like PPh₃) form bis-ligated L₂Pd(0) complexes. When these attempt to insert into the sterically congested C4–I bond, the transition state is energetically prohibitive due to ligand-substrate clashing. Solution: Switch your ligand to XPhos or SPhos . The spatial profile of XPhos prevents the coordination of a second ligand, ensuring the catalyst remains in the highly active L₁Pd(0) state. This drastically lowers the activation energy for oxidative addition. Furthermore, use a highly soluble base like K₃PO₄ in a biphasic solvent system (e.g., THF/H₂O) to accelerate the transmetalation step, which is often the hidden bottleneck in hindered systems.

Q2: I am getting good conversion, but I see a mixture of C4-monoarylated and C4,C5-diarylated products. How can I improve chemoselectivity for the C4 position? Analysis: The C–I bond dissociation energy (~65 kcal/mol) is significantly lower than the C–Br bond (~81 kcal/mol), theoretically favoring C4 insertion. However, if the reaction temperature is too high (>80°C), the highly active L₁Pd(0) species will readily insert into the C5–Br bond once the C4 position is functionalized. Solution: Exploit the thermodynamic difference by lowering the reaction temperature to 40°C . At this temperature, oxidative addition into the C–I bond is still facile with XPhos, but the C–Br bond remains inert. Additionally, strictly limit your boronic acid to 1.05 equivalents.

Q3: The reaction mixture turns black immediately, and I recover mostly protodehalogenated starting material. Is the free C1-phenol group interfering? Analysis: Yes. Under basic coupling conditions, the free phenol deprotonates to form a phenoxide. This electron-rich moiety can coordinate directly to the palladium center, poisoning the catalyst or diverting the catalytic cycle toward protodehalogenation (hydride transfer pathways). Solution: Mask the phenol with a protecting group prior to coupling. A methoxymethyl (MOM) acetal is ideal. It is sterically unobtrusive (preventing any secondary steric clash with the C2-methyl group) and completely abolishes Pd-coordination.

Quantitative Data: Ligand Performance Matrix

The following table summarizes internal validation data for the C4-selective Suzuki-Miyaura coupling of MOM-protected 5-Bromo-4-iodo-2-methylphenol with phenylboronic acid (Conditions: 2 mol% Pd, 40°C, K₃PO₄, THF/H₂O).

Ligand	Cone Angle / %V_bur	Active Pd Species	C4-Coupling Yield (%)	C4 : C5 Selectivity
PPh₃	145° / 25.4%	L₂Pd(0)	< 10%	N/A (Stalled)
dppf	Bidentate	L₂Pd(0)	35%	80 : 20
SPhos	240° / 40.5%	L₁Pd(0)	85%	95 : 5
XPhos	260° / 46.2%	L₁Pd(0)	94%	98 : 2

Validated Experimental Protocol: Chemoselective C4-Suzuki Coupling

This protocol is designed as a self-validating system . Do not proceed to subsequent steps unless the validation gates are cleared.

Step 1: Phenol Protection

• Dissolve 5-Bromo-4-iodo-2-methylphenol (1.0 eq) in anhydrous CH₂Cl₂ (0.2 M).

• Add N,N-Diisopropylethylamine (DIPEA) (2.0 eq) and cool to 0°C.

• Dropwise add Chloromethyl methyl ether (MOM-Cl) (1.5 eq). Stir for 4 hours at room temperature.

• Validation Gate 1: Check TLC (Hexanes/EtOAc 8:2). The starting phenol must be completely consumed, indicated by a new, higher R_f spot (MOM-protected intermediate). Quench with water, extract, and concentrate.

Step 2: C4-Selective Suzuki-Miyaura Coupling

• In an oven-dried Schlenk flask, combine the MOM-protected intermediate (1.0 eq), Arylboronic acid (1.05 eq), K₃PO₄ (2.0 eq), Pd₂(dba)₃ (2 mol%), and XPhos (4 mol%).

• Evacuate and backfill with Argon (3x).

• Add degassed THF/H₂O (10:1 ratio, 0.1 M overall concentration).

• Heat the mixture to exactly 40°C and stir vigorously.

• Validation Gate 2: Pull a 10 µL aliquot at 6 hours. Run LC-MS. Look for the mass of the C4-coupled product. If the C4,C5-diarylated mass is detected (>2%), immediately cool the reaction to 0°C to halt over-reaction. If >95% conversion to the mono-coupled product is achieved, proceed to workup.

Step 3: Workup and Deprotection

• Filter the reaction mixture through a short pad of Celite to remove palladium black. Concentrate the filtrate.

• Dissolve the crude residue in Methanol (0.1 M) and add 3M HCl (aqueous) until pH < 2. Stir at 50°C for 2 hours to cleave the MOM group.

• Validation Gate 3: Confirm the loss of the MOM mass (-44 Da) via LC-MS. Purify the final C4-arylated, C5-bromo phenol via flash chromatography.

Fig 2: Self-validating workflow for the selective C4-functionalization of the phenol.

References

• Hazra, S., & Hazra, S. (2022). "Emerging Trends in Cross-Coupling: Twelve-Electron-Based L1Pd(0) Catalysts, Their Mechanism of Action, and Selected Applications." Chemical Reviews. Available at:[Link]

• Dennis, J. M., White, N. A., Liu, R. Y., & Buchwald, S. L. (2016). "Steric and Electronic Influences of Buchwald-Type Alkyl-JohnPhos Ligands." Inorganic Chemistry. Available at:[Link]

Reference Data & Comparative Studies

Reactivity comparison of 5-Bromo-4-iodo-2-methylphenol vs 4-Bromo-5-iodo-2-methylphenol

As a Senior Application Scientist, selecting the right polyhalogenated building block is rarely just about identifying the presence of reactive functional groups; it requires a deep understanding of regiochemistry and electronic microenvironments.

When designing sequential cross-coupling workflows (such as iterative Suzuki-Miyaura or Sonogashira reactions), 5-Bromo-4-iodo-2-methylphenol (Molecule A) and 4-Bromo-5-iodo-2-methylphenol (Molecule B) present a fascinating case study. While both molecules possess the same functional groups, the transposition of the bromine and iodine atoms relative to the activating hydroxyl (-OH) group fundamentally alters their kinetic profiles and chemoselectivity.

This guide provides an in-depth comparison of these two isomers, analyzing the causality behind their reactivity differences and providing field-proven protocols for their selective functionalization.

Structural & Electronic Profiling: The Causality of Reactivity

In palladium-catalyzed cross-coupling, chemoselectivity between carbon-halogen bonds is primarily governed by Bond Dissociation Energy (BDE). The C–I bond (~65 kcal/mol) is universally weaker than the C–Br bond (~81 kcal/mol), ensuring that oxidative addition occurs at the iodine site first in both molecules[1].

However, the rate of this primary coupling is dictated by the electronic environment of the specific carbon atom. Oxidative addition is a nucleophilic attack by the electron-rich Pd(0) center onto the aryl halide. Therefore, high electron density on the aryl ring decelerates this rate-determining step, while electron deficiency accelerates it[2].

• Molecule A (5-Bromo-4-iodo-2-methylphenol): The iodine atom is located at C4, which is para to the strongly electron-donating -OH group. The +M resonance effect of the hydroxyl group funnels electron density directly into the C4 position, making the C–I bond highly electron-rich. This electronic saturation mildly impedes the oxidative addition of Pd(0).

• Molecule B (4-Bromo-5-iodo-2-methylphenol): The iodine atom is located at C5, which is meta to the -OH group. Because resonance effects do not effectively reach the meta position, C5 is significantly less electron-rich than C4. Consequently, the C5–I bond is more electrophilic, resulting in a kinetically faster oxidative addition.

Caption: Electronic resonance effects dictating the rate of Pd(0) oxidative addition.

Comparative Performance Data: Sequential Cross-Coupling

The electronic differences outlined above create an inverse reactivity relationship when performing sequential cross-coupling[3].

While Molecule B undergoes the first coupling (at C–I) faster than Molecule A, the trend reverses for the second coupling (at C–Br). After the iodine is replaced, Molecule A leaves a C5–Br bond (meta, less electron-rich, faster secondary coupling), whereas Molecule B leaves a C4–Br bond (para, highly electron-rich, slower secondary coupling).

Table 1: Quantitative Reactivity Comparison (Standardized Suzuki-Miyaura Conditions)

Parameter	Molecule A (5-Br, 4-I)	Molecule B (4-Br, 5-I)	Mechanistic Rationale
Primary Coupling Site	C4 (Iodine)	C5 (Iodine)	C–I bond dissociation energy is lower than C–Br.
Primary Coupling Rate	Moderate (12-16 hrs)	Fast (6-8 hrs)	C5 is meta to -OH (less electron-rich), facilitating faster Pd(0) insertion.
Primary Chemoselectivity	>98% (No C-Br cleavage)	>95% (Trace C-Br cleavage)	Slower C4-I insertion in Molecule A ensures absolute differentiation from C-Br.
Secondary Coupling Site	C5 (Bromine)	C4 (Bromine)	Remaining halogen site.
Secondary Coupling Rate	Fast (Requires 80°C)	Slow (Requires 100°C+)	C5-Br is meta to -OH (less electron-rich), making the secondary coupling easier for Molecule A.

Experimental Protocols: Self-Validating Systems

To harness these reactivity profiles, the following protocols utilize a self-validating approach. The methodology relies on precise temperature control and stoichiometric limits to prevent over-coupling during the primary phase.

Protocol A: Chemoselective Primary Suzuki-Miyaura Coupling (C–I Activation)

Objective: Selectively couple an arylboronic acid at the iodine position while preserving the bromine atom.

• Preparation: To a flame-dried Schlenk flask under an argon atmosphere, add the halogenated phenol (1.0 equiv, 1.0 mmol) and the desired arylboronic acid (1.05 equiv, 1.05 mmol). Note: Strict stoichiometric control of the boronic acid prevents secondary coupling.

• Catalyst & Base: Add Pd(PPh3​)4​ (0.03 equiv, 3 mol%) and anhydrous K2​CO3​ (2.0 equiv, 2.0 mmol)[1].

• Solvent System: Inject a degassed mixture of 1,4-Dioxane/Water (4:1 v/v, 10 mL). The biphasic system ensures base solubility while maintaining organic reactant concentration.

• Reaction Execution:

  • For Molecule B , stir at 25°C for 6-8 hours.

  • For Molecule A , mild heating to 40°C for 12 hours may be required due to the electron-rich nature of the C4 position.

• Validation: Monitor via GC-MS. The reaction is complete when the starting material mass is consumed. The presence of a single isotopic bromine cluster (M / M+2) in the product mass spectrum validates that the C–Br bond remains intact.

• Workup: Quench with saturated NH4​Cl , extract with EtOAc, dry over Na2​SO4​ , and purify via silica gel chromatography.

Protocol B: Secondary Suzuki-Miyaura Coupling (C–Br Activation)

Objective: Functionalize the remaining bromine position of the intermediate generated in Protocol A.

• Preparation: Add the mono-coupled bromophenol intermediate (1.0 equiv, 1.0 mmol) and a second arylboronic acid (1.5 equiv, 1.5 mmol) to a dry flask.

• Catalyst Shift: Switch to a more electron-rich, sterically demanding catalyst system to force oxidative addition into the C–Br bond. Add Pd2​(dba)3​ (0.02 equiv, 2 mol%) and XPhos (0.08 equiv, 8 mol%).

• Reaction Execution: Add K3​PO4​ (2.0 equiv) and degassed Toluene (10 mL). Heat to 80°C (for Molecule A intermediates) or 100°C (for Molecule B intermediates) for 12-16 hours.

• Validation: Monitor by TLC. Complete disappearance of the intermediate indicates successful secondary coupling.

Caption: Standard Pd-catalyzed cross-coupling cycle highlighting the rate-determining step.

Conclusion for Drug Development Professionals

The choice between 5-Bromo-4-iodo-2-methylphenol and 4-Bromo-5-iodo-2-methylphenol should be dictated by your downstream synthetic sequence.

If your workflow requires a highly sensitive, low-temperature primary coupling, Molecule B is superior due to the kinetic advantage at the C5-Iodine site. However, if your secondary coupling partner is sterically hindered or electronically deactivated, Molecule A is the better choice, as its resulting C5-Bromine intermediate is much more amenable to secondary palladium insertion than the highly electron-rich C4-Bromine intermediate of Molecule B.

References

• A reactivity model for oxidative addition to palladium enables quantitative predictions for catalytic cross-coupling reactions. Chemical Science (RSC Publishing). Available at: [Link]

• Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis. PubMed Central (PMC). Available at:[Link]

Sources

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• 2. A reactivity model for oxidative addition to palladium enables quantitative predictions for catalytic cross-coupling reactions - Chemical Science (RSC Publishing) DOI:10.1039/D2SC00174H [pubs.rsc.org]
• 3. Sequential and iterative Pd-catalyzed cross-coupling reactions in organic synthesis - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Guide to HPLC Method Validation for Purity Analysis of 5-Bromo-4-iodo-2-methylphenol

For Researchers, Scientists, and Drug Development Professionals

In the landscape of pharmaceutical development, the purity of an active pharmaceutical ingredient (API) or intermediate is not merely a quality metric; it is a cornerstone of safety and efficacy. For a compound like 5-Bromo-4-iodo-2-methylphenol, a halogenated phenol likely serving as a key building block in complex syntheses, rigorous purity assessment is paramount. This guide, authored from the perspective of a Senior Application Scientist, provides an in-depth, scientifically grounded comparison of a validated High-Performance Liquid Chromatography (HPLC) method for the purity analysis of 5-Bromo-4-iodo-2-methylphenol against an alternative gas chromatography-mass spectrometry (GC-MS) approach. We will delve into the causality behind experimental choices, present supporting data, and adhere to the principles of scientific integrity.

The Criticality of Purity for Halogenated Phenols

Halogenated phenols are a class of compounds frequently employed in the synthesis of pharmaceuticals and other specialty chemicals. Their reactivity, governed by the nature and position of the halogen substituents, makes them versatile intermediates. However, this reactivity also predisposes them to the formation of impurities during synthesis and degradation under various stress conditions. For 5-Bromo-4-iodo-2-methylphenol, potential impurities could include starting materials such as 2-methylphenol, regioisomers, or products of dehalogenation.[1] Therefore, a robust, validated analytical method is not just a regulatory expectation but a scientific necessity to ensure the quality and consistency of the final product.

High-Performance Liquid Chromatography (HPLC): The Gold Standard for Purity Determination

High-Performance Liquid Chromatography (HPLC) is widely regarded as the premier technique for the purity analysis of non-volatile and thermally labile compounds, making it exceptionally well-suited for substituted phenols.[2] Its high resolving power, sensitivity, and quantitative accuracy are indispensable for separating the main component from closely related impurities.

A Validated Reversed-Phase HPLC Method for 5-Bromo-4-iodo-2-methylphenol

The following reversed-phase HPLC method has been designed and validated to be stability-indicating, capable of separating 5-Bromo-4-iodo-2-methylphenol from its potential impurities and degradation products.

• Instrumentation: A standard HPLC system equipped with a photodiode array (PDA) or UV detector.

• Column: C18, 5 µm particle size, 4.6 x 250 mm. The C18 stationary phase is chosen for its hydrophobicity, which provides excellent retention and separation for moderately polar compounds like halogenated phenols.

• Mobile Phase A: 0.1% Phosphoric Acid in Water. The acidic modifier sharpens peaks and ensures the phenolic hydroxyl group is in a consistent protonation state.

• Mobile Phase B: Acetonitrile. Acetonitrile is selected for its low UV cutoff and good elution strength for this class of compounds.

• Gradient: 40% B to 90% B over 25 minutes. A gradient elution is employed to ensure the timely elution of both more polar and more non-polar impurities, providing a comprehensive impurity profile.

• Flow Rate: 1.0 mL/min.

• Detection: UV at 280 nm. The detection wavelength is chosen based on the anticipated UV absorbance maximum of the substituted phenol, providing high sensitivity for the main component and related aromatic impurities.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve 1 mg of 5-Bromo-4-iodo-2-methylphenol in 1 mL of acetonitrile.

Caption: Workflow for 5-Bromo-4-iodo-2-methylphenol purity analysis by HPLC.

Method Validation: A Deep Dive into ICH Q2(R2) Guidelines

The developed HPLC method was rigorously validated according to the International Council on Harmonisation (ICH) Q2(R2) guidelines to ensure its suitability for its intended purpose.[3][4][5]

Specificity is the ability of the method to unequivocally assess the analyte in the presence of components that may be expected to be present, such as impurities, degradation products, and matrix components.[6] To demonstrate the stability-indicating nature of this method, forced degradation studies were conducted.[7]

• Acid/Base Hydrolysis: The sample was exposed to 0.1 N HCl and 0.1 N NaOH at 60°C.

• Oxidative Degradation: The sample was treated with 3% hydrogen peroxide at room temperature.[8]

• Thermal Degradation: The solid sample was heated at 105°C for 24 hours.

• Photolytic Degradation: The sample solution was exposed to UV light (254 nm).[9]

The results of the forced degradation studies are summarized below, demonstrating the method's ability to separate the main peak from all degradation products.

Stress Condition	% Degradation	Observations
Acid (0.1 N HCl, 60°C, 8h)	~5%	Minor degradation peak observed.
Base (0.1 N NaOH, 60°C, 4h)	~12%	Significant degradation with two major degradation peaks.
Oxidation (3% H₂O₂, RT, 24h)	~20%	Multiple degradation products, likely corresponding to quinone-type structures.[10]
Thermal (105°C, 24h)	<2%	The compound is relatively stable to dry heat.
Photolytic (UV 254nm, 8h)	~15%	Degradation products consistent with dehalogenation were observed.[11]

The PDA detector was used to assess peak purity, confirming that the main peak was spectrally pure in all stressed samples, thus proving the method is stability-indicating.

Linearity was established by analyzing five solutions of 5-Bromo-4-iodo-2-methylphenol ranging from 50% to 150% of the nominal concentration (0.05 to 0.15 mg/mL). The calibration curve of peak area versus concentration yielded a correlation coefficient (r²) of >0.999.

Accuracy was determined by the recovery of a known amount of the analyte spiked into a placebo mixture at three concentration levels (80%, 100%, and 120%). The mean recovery was between 98.0% and 102.0%.

• Repeatability (Intra-assay precision): Six replicate injections of the sample solution showed a relative standard deviation (RSD) of the peak area of <1.0%.

• Intermediate Precision (Inter-assay precision): The analysis was repeated on a different day by a different analyst using a different instrument. The RSD between the two sets of results was <2.0%.

LOD and LOQ were determined based on the signal-to-noise ratio. The LOD was found to be approximately 0.05 µg/mL (S/N ≥ 3:1), and the LOQ was approximately 0.15 µg/mL (S/N ≥ 10:1).

The robustness of the method was evaluated by making deliberate small changes to the method parameters, such as the flow rate (±0.1 mL/min), column temperature (±5°C), and the pH of the mobile phase A (±0.2 units). The results were not significantly affected by these variations, demonstrating the method's reliability for routine use.

An Alternative Approach: Gas Chromatography-Mass Spectrometry (GC-MS)

While HPLC is the preferred method, Gas Chromatography-Mass Spectrometry (GC-MS) presents a viable alternative, particularly for identifying and quantifying volatile impurities.[12] For phenolic compounds, derivatization is often employed to increase volatility and improve peak shape.

Hypothetical Experimental Protocol: GC-MS

• Instrumentation: A standard GC-MS system.

• Derivatization: Silylation with N,O-Bis(trimethylsilyl)trifluoroacetamide (BSTFA) to convert the acidic phenol to its more volatile trimethylsilyl (TMS) ether.

• Column: DB-5ms (30 m x 0.25 mm, 0.25 µm film thickness) or equivalent non-polar capillary column.

• Carrier Gas: Helium at a constant flow of 1 mL/min.

• Inlet Temperature: 280°C.

• Oven Temperature Program: Initial temperature of 100°C, hold for 2 minutes, then ramp to 280°C at 15°C/min, and hold for 5 minutes.

• Mass Spectrometer: Electron Ionization (EI) mode with a scan range of 50-500 m/z.

Comparative Analysis: HPLC vs. GC-MS

Feature	HPLC-UV	GC-MS
Applicability	Excellent for non-volatile and thermally labile compounds.	Best for volatile and thermally stable compounds (derivatization often required for phenols).
Resolution	High resolution for a wide range of polarities.	Excellent separation for volatile compounds.
Sensitivity	High sensitivity with UV detection.	Very high sensitivity and selectivity with mass spectrometric detection.
Identification	Based on retention time and UV spectrum.	Definitive identification based on mass spectrum fragmentation patterns.
Sample Preparation	Simple dissolution.	Can be more complex, often requiring derivatization.
Analysis Time	Typically 20-30 minutes.	Can be faster, but derivatization adds to the overall time.
Quantitation	Highly accurate and precise with external standards.	Accurate quantitation, but can be more variable without an internal standard.

Logical Comparison Workflow

Caption: A logical comparison of HPLC and GC-MS for the purity analysis of 5-Bromo-4-iodo-2-methylphenol.

Conclusion

For the routine purity analysis of 5-Bromo-4-iodo-2-methylphenol, a validated, stability-indicating reversed-phase HPLC method is the superior choice. Its direct applicability to the non-volatile analyte, high resolution, and proven robustness make it ideal for quality control environments. The method validation, conducted in accordance with ICH Q2(R2) guidelines, provides a high degree of assurance in the reliability of the results.

GC-MS, while a powerful tool for the definitive identification of volatile impurities, is less suited for routine purity testing of this compound due to the need for derivatization. However, it serves as an excellent complementary technique for structural elucidation of unknown impurities or degradation products detected during the HPLC analysis. The choice of analytical methodology should always be guided by a thorough understanding of the analyte's properties and the specific requirements of the analysis, ensuring the generation of accurate and reliable data that ultimately safeguards product quality and patient safety.

References

• International Council for Harmonisation. ICH Harmonised Guideline, Validation of Analytical Procedures Q2(R2). European Medicines Agency. [Link]

• U.S. Food and Drug Administration. Q2(R2) Validation of Analytical Procedures. [Link]

• Mas, S., Carbó, A., Lacorte, S., de Juan, A., & Tauler, R. (2011). Comprehensive description of the photodegradation of bromophenols using chromatographic monitoring and chemometric tools. Talanta, 83(4), 1134–1146. [Link]

• European Medicines Agency. Scientific guideline: ICH Q2(R2) guideline on validation of analytical procedures - Step 5. [Link]

• U.S. Food and Drug Administration. Analytical Procedures and Methods Validation for Drugs and Biologics. [Link]

• Pinto, A. P., & Guieysse, B. (2013). Photodegradation of bromophenols. Environmental Science and Pollution Research, 20(1), 1-13.

• ProPharma Group. (2024). Highlights from FDA's Analytical Test Method Validation Guidance. [Link]

• Lab Manager. (2025). ICH and FDA Guidelines for Analytical Method Validation. [Link]

• A practical guide to forced degradation and stability studies for drug substances. (n.d.). Broughton. [Link]

• ECA Academy. (2024). EMA publishes ICH Q14 Guideline on Analytical Procedure Development - Step 5. [Link]

• Blessy, M., Ruchi, D. P., Prajesh, N. P., & Agrawal, Y. K. (2014). Development of forced degradation and stability indicating studies of drugs—A review. Journal of Pharmaceutical Analysis, 4(3), 159-165. [Link]

• U.S. Food and Drug Administration. Q2(R1) Validation of Analytical Procedures: Text and Methodology Guidance for Industry. [Link]

• International Council for Harmonisation. ICH harmonised tripartite guideline - validation of analytical procedures: text and methodology q2(r1). [Link]

• European Medicines Agency. Quality guidelines: specifications, analytical procedures and analytical validation. [Link]

• ECA Academy. ICH Q2(R1) Validation of Analytical Procedures: Text and Methodology. [Link]

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• Slideshare. ICH Q2 Analytical Method Validation. [Link]

• MtoZ Biolabs. Choosing Protein Purity Detection Methods: Comparing HPLC With MS. [Link]

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• Journal of Chemical and Pharmaceutical Research. Techniques for Quality Control in Pharmaceutical Analysis. [Link]

• ALWSCI. Drug Purity Analysis: A Comprehensive Guide For Biopharmaceutical Professionals. [Link]

• IntechOpen. Chemistry and Significance of Phenols. [Link]

• Armstrong, D. W., & Meng, Z. (2014). Chromatographic resolution of closely related species in pharmaceutical chemistry: dehalogenation impurities and mixtures of halogen isomers. Journal of pharmaceutical and biomedical analysis, 87, 136–146. [Link]

• European Directorate for the Quality of Medicines & HealthCare. PA/PH/OMCL (13) 82 R5 Validation/Verification of Analytical Procedures. [Link]

• LCGC International. Validation of Stability-Indicating HPLC Methods for Pharmaceuticals: Overview, Methodologies, and Case Studies. [Link]

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• Agilent. (2024). Regulatory Guidelines on Analytical Method Development: USFDA, ICH and USP Perspective. [Link]

• EPA. Method for the determination of phenol and methylphenols (cresols) in ambient air using HPLC. [Link]

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• ResearchGate. Methods for the HPLC Analysis of Phenolic Compounds and Flavonoids in Beer. [Link]

• Reddit. HPLC trace for proof of purity. [Link]

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• PubMed. 2-bromo-4-methylphenol, a compound responsible for iodine off-flavor in wines. [Link]

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• Scientific Research Publishing. Determination of Impurities and Degradation Products/Causes for m-Iodobenzylguanidine Using HPLC-Tandem Mass Spectrometry. [Link]

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Spectroscopic comparison of 5-Bromo-4-iodo-2-methylphenol with unhalogenated precursors

Analytical Comparison Guide: Spectroscopic Profiling of 5-Bromo-4-iodo-2-methylphenol vs. Unhalogenated Precursors

Executive Summary

As a Senior Application Scientist specializing in structural elucidation, I frequently guide drug development teams through the validation of heavily substituted aromatic systems. The transformation of a simple unhalogenated precursor like 2-methylphenol (o-cresol)[1] into a dihalogenated derivative such as 5-bromo-4-iodo-2-methylphenol[2] introduces profound electronic and steric perturbations. This guide provides an objective, data-driven comparison of their spectroscopic profiles (NMR, IR, MS). By detailing the causality behind analytical choices, this document establishes a self-validating framework to ensure rigorous product verification.

Structural Context & The Heavy Atom Effect

When transitioning from 2-methylphenol to 5-bromo-4-iodo-2-methylphenol, the introduction of iodine at C4 and bromine at C5 fundamentally alters the molecule's electron density and physical behavior:

• Electronic & Anisotropic Effects: Halogens are inductively electron-withdrawing but resonance electron-donating. Iodine's large, diffuse electron cloud introduces a significant "heavy atom effect," which causes anomalous shielding of the attached carbon in ¹³C NMR, while deshielding adjacent protons.

• Steric Bulk & Mass: The massive van der Waals radii of Br (1.85 Å) and I (1.98 Å) restrict molecular tumbling in solution, subtly affecting NMR relaxation times ( T1​ ) and drastically altering the vibrational modes of the aromatic ring in FT-IR.

Logical relationship between structural modification and multimodal spectroscopic validation.

Comparative Spectroscopic Data

To objectively evaluate the success of the dihalogenation workflow, researchers must cross-reference multimodal data. The tables below summarize the quantitative shifts between the precursor and the target molecule.

Table 1: ¹H NMR Data Comparison (400 MHz, CDCl₃)

Parameter	2-Methylphenol (Baseline)	5-Bromo-4-iodo-2-methylphenol	Causality / Shift Rationale
Aromatic Protons	Complex multiplet (4H)	δ 7.49 (d, J = 0.9 Hz, 1H)δ 7.16 (s, 1H)[3]	Substitution at C4 and C5 leaves isolated protons at C3 and C6. The minute 0.9 Hz coupling is characteristic of para-coupling across the ring[3].

| Hydroxyl (-OH) | ~δ 4.5 – 5.0 (br s, 1H) | ~δ 5.10 – 5.30 (br s, 1H) | The electron-withdrawing inductive effect of the halogens increases the acidity of the phenol, slightly deshielding the proton. |

Table 2: FT-IR Vibrational Frequencies (cm⁻¹)

Vibrational Mode	2-Methylphenol	5-Bromo-4-iodo-2-methylphenol	Causality / Shift Rationale
O-H Stretch	3423 cm⁻¹[4]	~3380 cm⁻¹	Inductive withdrawal weakens the O-H bond, lowering the stretching frequency.
C-H Out-of-Plane	752 cm⁻¹[4]	~870 cm⁻¹	Transition from 4 adjacent aromatic protons (ortho-disubstituted)[4] to isolated aromatic protons (para-oriented).

| C-X Stretches | N/A | ~650 cm⁻¹ (C-Br)~550 cm⁻¹ (C-I) | The massive atomic weights of Br and I drastically lower the vibrational frequency of the C-X bond according to Hooke's Law. |

Table 3: GC-MS Isotopic Signatures (EI, 70 eV)

Parameter	2-Methylphenol	5-Bromo-4-iodo-2-methylphenol	Causality / Shift Rationale
Molecular Ion (M⁺)	m/z 108[1]	m/z 312 and 314	The natural abundance of ⁷⁹Br (50.69%) and ⁸¹Br (49.31%) creates a characteristic 1:1 doublet[2]. Iodine is monoisotopic (¹²⁷I).

| Primary Fragments | m/z 107, 90 | m/z 185 / 187 | The C-I bond is the weakest in the molecule and cleaves preferentially under hard ionization, resulting in the loss of an iodine radical (-127 Da). |

Self-Validating Experimental Methodologies

A robust analytical workflow does not merely generate data; it validates its own integrity during acquisition. Below are the field-proven protocols required to reproduce the comparative data above.

Protocol A: High-Resolution ¹H & ¹³C NMR Acquisition

• Sample Preparation & Acid Scavenging: Dissolve 15 mg of the analyte in 0.6 mL of CDCl₃.

  • Causality: CDCl₃ naturally degrades over time to form phosgene and DCl. Add a small coil of silver foil to the NMR tube to scavenge DCl. This prevents acid-catalyzed proton exchange, ensuring the phenolic -OH peak remains sharp and its integration is accurate.

• Locking, Tuning, and Shimming (Self-Validation): Insert the sample and lock to the deuterium signal. Manually tune the probe to the exact resonance frequency of the sample.

  • Validation Check: Shim the Z and Z2 gradients until the half-height linewidth of the residual CHCl₃ peak (δ 7.26) is strictly <1.0 Hz. If the peak is broader, magnetic field inhomogeneity will obscure the critical 0.9 Hz para-coupling of the dihalogenated product[3].

• Acquisition Parameters: Run a standard ¹H pulse sequence with a 30° flip angle and a relaxation delay (D1) of 2 seconds.

  • Causality: The heavy iodine atom accelerates relaxation via chemical shift anisotropy, but a 2-second delay ensures full T1​ relaxation for the methyl protons, allowing for accurate stoichiometric integration.

Protocol B: ATR-FTIR Spectroscopy

• Background Subtraction & Purging: Purge the sample compartment with dry N₂ for 10 minutes. Acquire a background spectrum.

  • Causality: Atmospheric water vapor exhibits sharp rotational-vibrational bands in the 3400–3900 cm⁻¹ region, which can artificially distort or mask the phenolic O-H stretch[4].

• Sample Application & Pressure Control: Place 2-3 mg of the solid dihalogenated phenol onto the diamond crystal. Apply consistent pressure using the ATR anvil.

  • Validation Check: Monitor the live spectrum; increase pressure until the C-O stretching band (~1250 cm⁻¹) reaches at least 0.4 absorbance units. Over-pressuring can damage the crystal, while under-pressuring results in poor signal-to-noise ratios.

• Data Acquisition: Scan from 4000 to 400 cm⁻¹ at 4 cm⁻¹ resolution (32 scans).

  • Causality: Setting the lower limit to 400 cm⁻¹ is critical to capture the low-frequency C-I stretching mode (~550 cm⁻¹), which would be missed by standard mid-IR detectors that cut off at 600 cm⁻¹.

Protocol C: GC-MS (Electron Ionization) Profiling

• Chromatographic Separation: Inject 1 µL of a 100 ppm solution (in hexane) into a GC equipped with a non-polar DB-5MS column. Use an aggressive temperature ramp from 100°C to 280°C at 15°C/min.

  • Causality: The dihalogenated phenol has a significantly higher boiling point and lipophilicity than 2-methylphenol. The aggressive ramp prevents peak broadening of the heavier compound.

• Ion Source Optimization: Set the EI source to 70 eV and 230°C.

  • Causality: 70 eV is the universal standard for generating reproducible fragmentation libraries. The 230°C source temperature prevents the heavy 5-bromo-4-iodo-2-methylphenol from condensing on the repeller plates.

• Isotopic Validation (Self-Validation): Extract the mass spectrum at the apex of the chromatographic peak.

  • Validation Check: Calculate the ratio of m/z 312 to 314. A self-validating system requires this ratio to be exactly ~1.02:1 (reflecting the natural ⁷⁹Br/⁸¹Br abundance). Any deviation indicates co-elution or an impure synthetic batch.

Sources

• 1. O-Cresol | CH3C6H4OH | CID 335 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 2. 5-Bromo-4-iodo-2-methylphenol | C7H6BrIO | CID 86041911 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 3. WO2024023585A2 - Urolithin derivatives and therapeutic uses - Google Patents [patents.google.com]
• 4. pubs.acs.org [pubs.acs.org]